5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid

Core Science & Biosynthesis

Physicochemical properties of thiophene-substituted proline

Physicochemical Profiling & Synthetic Utility of Thiophene-Substituted Proline

Executive Summary

The integration of thiophene moieties into the proline scaffold represents a strategic bioisosteric replacement for phenyl-substituted prolines in drug discovery and organocatalysis. While the phenyl ring is a classic hydrophobic spacer, the thiophene ring introduces unique physicochemical deviations: reduced lipophilicity (LogP), distinct electronic polarization due to the sulfur atom, and the potential for specific S···O or S···π interactions. This guide details the structural dynamics, physicochemical profiling, and synthetic protocols for 4-(thiophen-2-yl)-L-proline , providing a roadmap for researchers optimizing peptide constraints or catalytic efficiency.

Structural & Conformational Dynamics

The pyrrolidine ring of proline is not planar; it exists in a dynamic equilibrium between two envelope conformations defined by the puckering of the C

atom (C4). Substituents at the 4-position exert profound control over this equilibrium through steric and stereoelectronic effects.

The Thiophene Effect on Ring Pucker

Unlike electronegative substituents (e.g., -F, -OH) that drive conformation via the gauche effect, the thiophene ring at the C4 position influences puckering primarily through steric constraints and allylic strain , modulated by its aromaticity.

• C

  -Endo (Down) Pucker: Typically favored by 4S-substituents (cis to the carboxylate).

• C

  -Exo (Up) Pucker: Typically favored by 4R-substituents (trans to the carboxylate).

For (2S,4R)-4-(thiophen-2-yl)-proline , the bulky aromatic ring prefers the pseudo-equatorial position to minimize 1,3-diaxial steric clashes, strongly biasing the ring toward the C

-exo conformation. This pre-organizes the backbone torsion angle to approximately -60°, favoring the formation of Type II polyproline helices (PPII) or compact -turns in peptides.

Cis/Trans Amide Bond Equilibrium ( )

The thiophene ring's electron density impacts the cis/trans ratio of the preceding peptide bond (

).

• Mechanism: The C

  -exo pucker (favored by 4R-thiophene) extends the distance between the C protons and the preceding carbonyl, reducing steric clash in the trans isomer.

• Result: Thiophene-substituted prolines exhibit a higher

  ratio compared to unsubstituted proline, stabilizing the trans amide bond, which is critical for designing rigid bioactive peptides.

Physicochemical Profiling

Thiophene is often used as a bioisostere for benzene, but their properties are not identical. Understanding these differences is crucial for lead optimization.

Comparative Properties: Thiophene vs. Benzene

Property	4-Phenyl-Proline Analogue	4-Thiophen-2-yl-Proline Analogue	Impact on Drug Design
LogP (Lipophilicity)	~2.1 (Benzene moiety)	~1.8 (Thiophene moiety)	Thiophene improves water solubility while maintaining hydrophobic contacts.
Electronic Nature	Electron-neutral / Weakly withdrawing	Electron-rich ( -excessive)	Thiophene can participate in cation- interactions more effectively.
Metabolic Liability	Prone to oxidation (epoxidation)	Prone to S-oxidation or ring opening	Thiophene S-oxidation can lead to reactive metabolites; blocking positions 2/5 helps.
Geometry	6-membered ring (Bond angle 120°)	5-membered ring (Bond angle ~92° at S)	Altered vector for substituents; slightly more compact.
H-Bonding	None	Weak H-bond acceptor (Sulfur)	Sulfur can accept H-bonds, potentially altering binding pocket affinity.

Solubility & pKa

• pKa: The inductive effect of the thiophene ring (electron-withdrawing relative to alkyl, but electron-donating via resonance) results in a slightly lower pKa for the carboxylic acid compared to unsubstituted proline, and a comparable amine pKa (~10.6).

• Solubility: The presence of the sulfur atom increases polarizability, generally rendering thiophene-proline derivatives more soluble in polar organic solvents (DMSO, MeOH) compared to their phenyl counterparts.

Experimental Protocol: Synthesis of 4-(Thiophen-2-yl)-L-Proline

Direct arylation of the proline ring is challenging. The most robust "Proline Editing" method involves a Suzuki-Miyaura cross-coupling on a 4-iodo-proline intermediate.

Reagents & Equipment

• Starting Material: N-Boc-trans-4-iodo-L-proline methyl ester.

• Coupling Partner: 2-Thiopheneboronic acid.

• Catalyst:

  .

• Base:

  or .

• Solvent: 1,4-Dioxane / Water (4:1).

Step-by-Step Methodology

• Preparation: In a flame-dried Schlenk flask, dissolve N-Boc-4-iodo-proline methyl ester (1.0 eq) and 2-thiopheneboronic acid (1.5 eq) in degassed 1,4-dioxane/water.

• Activation: Add base (

  , 2.0 eq) and the Palladium catalyst (5 mol%).

• Reaction: Heat the mixture to 80°C under an argon atmosphere for 12–16 hours. Monitor via TLC (Hexane/EtOAc 3:1) or LC-MS for the disappearance of the iodide.

• Work-up:

  • Cool to room temperature (RT).

  • Filter through a Celite pad to remove Palladium black; wash with EtOAc.

  • Partition the filtrate between EtOAc and water. Wash organic layer with brine, dry over

    .[1]

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, gradient 0-30% EtOAc in Hexanes).

• Deprotection (Optional): To obtain the free amino acid, treat with TFA/DCM (1:1) for 1 hour, followed by hydrolysis with LiOH in THF/Water.

Validation Check:

• 1H NMR (CDCl3): Look for thiophene protons (

  6.9–7.3 ppm) and the characteristic shift of the Pro-C4 proton.

• Mass Spec: Confirm M+1 peak corresponding to the coupled product.

Application Case Study: Organocatalysis

Thiophene-substituted prolines are not just structural scaffolds; they are functional catalysts.

• Catalyst: N-(2-thiophenesulfonyl)-L-prolinamide .[2][3]

• Mechanism: Used in asymmetric aldol reactions.[2][3][4][5][6] The sulfonamide NH acts as a hydrogen bond donor to the electrophile (aldehyde), while the pyrrolidine amine forms an enamine with the nucleophile (ketone).

• Thiophene Advantage: The thiophene ring provides additional stabilization in the transition state via S···O interactions with the substrate or solvent, often leading to higher enantioselectivity compared to the phenyl-sulfonyl analogue.

• Performance: Typical yields >90% with ee >95% for the aldol reaction of acetone with aromatic aldehydes.

References

• Conformational Analysis of 4-Substituted Prolines

  • Title: The Distinct Conformational Landscapes of 4S-Substituted Prolines th
  • Source:N

  • URL:[Link]

• Synthesis via Proline Editing

  • Title: Synthesis of 4-(Arylmethyl)proline Derivatives.[7][8]

  • Source:ETH Zurich Research Collection.

  • URL:[Link]

• Thiophene in Organocatalysis

  • Title: Proline Sulfonamide-Based Organocatalysis: Better L
  • Source:N

  • URL:[Link]

• Thiophene Physicochemical Properties

  • Title: Thiophene vs. benzene: how π-spacer engineering transforms photocatalytic hydrogen evolution.[9][10]

  • Source:Royal Society of Chemistry (J.

  • URL:[Link]

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The Thiophene-Containing Amino Acid Scaffold: A Technical Guide to Unlocking Novel Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of heterocyclic moieties into amino acid frameworks represents a compelling strategy in modern medicinal chemistry for the generation of novel therapeutic candidates. Among these, the thiophene ring stands out as a versatile pharmacophore, bestowing unique physicochemical properties upon the parent amino acid structure. This technical guide provides an in-depth exploration of the synthesis, biological evaluation, and mechanisms of action of thiophene-containing amino acids. We will delve into their significant potential as anticancer, antimicrobial, and neuroactive agents, supported by detailed experimental protocols, quantitative data, and mechanistic insights. This document is intended to serve as a comprehensive resource for researchers and drug development professionals seeking to leverage the therapeutic potential of this promising class of unnatural amino acids.

Introduction: The Rationale for Thiophene-Containing Amino Acids in Drug Discovery

Thiophene, a five-membered aromatic ring containing a sulfur atom, is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its bioisosteric relationship with the phenyl group, coupled with its distinct electronic and lipophilic properties, allows for the fine-tuning of a molecule's interaction with biological targets.[1][2] When incorporated into an amino acid scaffold, the thiophene moiety can influence peptide conformation, enhance metabolic stability, and provide additional interaction points with protein binding pockets.[2] This guide will explore the synthesis of these unique building blocks and their demonstrated efficacy in key therapeutic areas.

Synthesis of Thiophene-Containing Amino Acids: A Practical Overview

The generation of thiophene-containing amino acids can be achieved through several synthetic strategies, each with its own advantages in terms of efficiency, scalability, and stereochemical control.

The Ugi Multicomponent Reaction: A Versatile Approach

The Ugi four-component reaction (U-4CR) is a powerful tool for the rapid synthesis of α-amino acid derivatives from an aldehyde, an amine, a carboxylic acid, and an isocyanide.[3] This one-pot reaction allows for the generation of diverse libraries of compounds, making it particularly suitable for lead discovery.[4] For the synthesis of thiophene-containing amino acids, a thiophene carboxaldehyde serves as a key starting material.[1]

• Reactant Preparation: In a round-bottom flask, dissolve thiophene-2-carboxaldehyde (1.0 eq) in methanol (0.5 M).

• Amine Addition: Add benzylamine (1.0 eq) to the solution and stir for 10 minutes at room temperature to form the corresponding imine.

• Carboxylic Acid and Isocyanide Addition: To the reaction mixture, add acetic acid (1.0 eq) and tert-butyl isocyanide (1.0 eq).

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the desired N-acyl-N-alkyl-2-(thiophen-2-yl)glycinamide.

Caption: Ugi Multicomponent Reaction Workflow

Synthesis of Thienylalanines

Thienylalanines, where the phenyl group of phenylalanine is replaced by a thienyl group, are among the most studied thiophene-containing amino acids.[5][6] Their synthesis can be accomplished through established methods for unnatural amino acid synthesis, such as the hydantoin or azlactone routes.[7] A biotechnological approach involving the transamination of 2-hydroxy-3-thienylacrylic acids has also been reported.[7]

Anticancer Activity: Targeting Proliferation and Inducing Apoptosis

Thiophene-containing compounds have demonstrated significant potential as anticancer agents, and the inclusion of an amino acid moiety can further enhance their activity and selectivity.[8][9]

Mechanism of Action: Induction of Apoptosis

A primary mechanism by which thiophene-containing amino acid derivatives exert their anticancer effects is through the induction of apoptosis, or programmed cell death.[10] This is often mediated through the intrinsic pathway, which involves mitochondrial outer membrane permeabilization and the subsequent activation of a caspase cascade.[10][11]

Studies have shown that certain thiophene derivatives can induce the activation of initiator caspase-9 and executioner caspases-3 and -7.[1][12] Activation of these caspases leads to the cleavage of key cellular substrates, ultimately resulting in the dismantling of the cell.[1]

Caption: Intrinsic Apoptosis Pathway

Quantitative Evaluation of Cytotoxicity

The cytotoxicity of novel compounds is typically quantified by determining the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits 50% of cell growth or viability. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[1][8][13]

Compound Class	Specific Compound	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Aminothiophene Derivative	SB-200	Prostate (PC-3)	15.38	-	-
Aminothiophene Derivative	SB-44	Cervical (HeLa)	34.04	-	-
Thiophene Carboxamide	MB-D2	Melanoma (A375)	Not specified, but significant	5-FU	> 100
Thiophene Carboxamide	MB-D2	Colorectal (HT-29)	Not specified, but significant	5-FU	> 100
Thiophene Carboxamide	MB-D2	Breast (MCF-7)	Not specified, but significant	5-FU	> 100
Thienyl Chalcone	Compound 5	Breast (MCF-7)	7.79 ± 0.81	-	-
Thienyl Chalcone	Compound 5	Breast (MDA-MB-231)	5.27 ± 0.98	-	-
Thienyl Chalcone	Compound 8	Breast (MCF-7)	7.24 ± 2.10	-	-

Table 1: Cytotoxicity of Thiophene-Containing Compounds in Various Cancer Cell Lines.[13][14][15]

• Cell Seeding: Seed adherent cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[13][16]

• Compound Treatment: Prepare serial dilutions of the thiophene-containing amino acid in culture medium and add to the wells. Include a vehicle control (e.g., DMSO). Incubate for 48-72 hours.[13]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1][13]

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8][13]

• Absorbance Measurement: Measure the absorbance at 490 nm or 590 nm using a microplate reader.[1][13]

• IC50 Calculation: Plot the percentage of cell viability versus the compound concentration and determine the IC50 value from the dose-response curve.

Antimicrobial Activity: A New Frontier in Combating Resistance

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Thiophene-containing compounds have emerged as a promising class of antimicrobials, with the amino acid scaffold offering a unique platform for further development.[9][17][18]

Evaluation of Antimicrobial Potency

The antimicrobial activity of a compound is typically assessed by determining its Minimum Inhibitory Concentration (MIC), which is the lowest concentration that prevents visible growth of a microorganism.[12][14] The broth microdilution method is a standard and quantitative technique for MIC determination.[14][19]

Compound Class	Specific Compound	Organism	MIC (µg/mL)
3-Aminothiophene-2-carboxylate	Compound 4 (chloro-substituted)	Staphylococcus aureus	10
3-Aminothiophene-2-carboxylate	Compound 9 (amide-substituted)	Staphylococcus aureus	10
3-Aminothiophene-2-carboxylate	Compound 5 (methoxy-substituted)	Escherichia coli	10-20
Benzo[b]thiophene derivative	Compound 2b	Staphylococcus aureus	Significant activity
Benzo[b]thiophene derivative	Compound 3c	Pseudomonas aeruginosa	Significant activity
Thiophene derivative	Compound 4	Colistin-Resistant A. baumannii	16 (MIC50)
Thiophene derivative	Compound 4	Colistin-Resistant E. coli	8 (MIC50)

Table 2: Antimicrobial Activity of Thiophene-Containing Compounds.[9][18][20]

• Compound Preparation: Prepare a stock solution of the thiophene-containing amino acid and perform serial two-fold dilutions in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth (CAMHB).[14][21]

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.[12]

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no bacteria).[21]

• Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours.[12]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[14]

Neurological Applications: From Neuroprotection to Enzyme Inhibition

Thiophene-containing amino acids and their derivatives are also being investigated for their potential in treating neurological disorders. Their ability to cross the blood-brain barrier and interact with central nervous system targets makes them attractive candidates.[[“]]

Neuroprotective Effects

Certain thiophene derivatives have demonstrated neuroprotective effects against oxidative stress-induced neuronal cell death.[11] One of the key signaling pathways implicated in this neuroprotection is the PI3K/Akt pathway, which plays a crucial role in promoting cell survival and inhibiting apoptosis.[5][21][[“]][[“]] Activation of this pathway can lead to the upregulation of anti-apoptotic proteins and the downregulation of pro-apoptotic proteins.[[“]]

Caption: PI3K/Akt Neuroprotective Pathway

Inhibition of D-Amino Acid Oxidase (DAAO)

D-amino acid oxidase (DAAO) is a flavoenzyme that degrades D-amino acids, including D-serine, a co-agonist of the NMDA receptor.[13][24] Elevated DAAO activity has been implicated in the pathophysiology of schizophrenia, making it a key therapeutic target.[13][17] Thiophene carboxylic acids have been identified as potent inhibitors of DAAO.[13][17]

Crystal structures of human DAAO in complex with thiophene carboxylic acid inhibitors have revealed that the thiophene ring stacks tightly with a tyrosine residue (Tyr224) in the active site.[13][14][17][19] This interaction leads to the closure of a secondary pocket, which is a distinct feature compared to other DAAO inhibitors.[13][17] This structural insight provides a basis for the rational design of more potent and selective thiophene-based DAAO inhibitors.

Conclusion and Future Perspectives

Thiophene-containing amino acids represent a versatile and promising scaffold for the development of novel therapeutics. Their demonstrated activities across a range of therapeutic areas, including oncology, infectious diseases, and neurology, underscore their potential. The synthetic methodologies outlined in this guide provide a foundation for the generation of diverse chemical libraries for further screening and optimization. Future research should focus on elucidating detailed structure-activity relationships, optimizing pharmacokinetic properties, and exploring novel biological targets for this exciting class of unnatural amino acids.

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The Chemical Fortitude of Thiophene-Proline Derivatives: An In-Depth Guide to Stability and Degradation

For the Researcher, Scientist, and Drug Development Professional

In the landscape of medicinal chemistry, the fusion of distinct molecular scaffolds often yields hybrid structures with compelling pharmacological profiles. Thiophene-proline derivatives represent such a class of molecules, marrying the electron-rich aromaticity of thiophene with the unique conformational rigidity of proline. This guide, crafted from the perspective of a Senior Application Scientist, delves into the critical aspects of the stability and degradation of these promising compounds. Understanding these characteristics is paramount for advancing these molecules from discovery to clinical application, ensuring their safety, efficacy, and shelf-life.

The Thiophene Moiety: A Stable yet Susceptible Heterocycle

The thiophene ring is a five-membered aromatic heterocycle containing a sulfur atom. Generally, the thiophene ring is chemically stable and its stability is not significantly affected by many oxidizing agents.[1] However, under forcing conditions relevant to pharmaceutical stability testing, it can undergo degradation through several pathways.

Oxidative Degradation

Oxidative stress is a significant factor in the degradation of many pharmaceuticals, and thiophene derivatives are no exception. The sulfur atom in the thiophene ring is susceptible to oxidation, which can lead to the formation of thiophene-S-oxides. These reactive intermediates can then undergo further reactions.[2] The presence of reactive oxygen species (ROS) can also lead to oxidative degradation of the thiophene ring.[3]

Photodegradation

Exposure to light can induce degradation of thiophene-containing compounds. The energy from UV radiation can be absorbed by the thiophene ring, leading to excited states that can undergo various photochemical reactions, including isomerization and cycloaddition.[4] The specific degradation pathway is often dependent on the substituents present on the thiophene ring. Some thiophene derivatives have been investigated as photostabilizers for polymers, suggesting their ability to absorb UV radiation and dissipate the energy.[5]

Hydrolytic and Thermal Degradation

The thiophene ring itself is generally stable to hydrolysis. However, functional groups attached to the ring, such as amides or esters, can be susceptible to hydrolysis under acidic or basic conditions.[6] High temperatures can also induce degradation of thiophene derivatives, with the decomposition pathways being influenced by the substitution pattern on the ring.[7][8] Studies on the thermal decomposition of azidovinylbenzo[b]thiophenes have shown that ring-cleavage fragmentation can occur.[9][10]

The Proline Moiety: A Conformationally Constrained but Reactive Amino Acid

Proline is unique among the proteinogenic amino acids due to its secondary amine, which is incorporated into a five-membered pyrrolidine ring. This rigid structure has profound effects on the conformation of peptides and proteins, but the ring itself is not inert.

Oxidative Degradation

Proline can be a target for reactive oxygen species (ROS). The catabolism of proline can, in fact, generate ROS in mitochondria.[11][12] This interplay means that while proline can act as an antioxidant by scavenging ROS, its metabolism can also contribute to oxidative stress.[3][11][12] The oxidation of proline residues in peptides has been investigated, and it is known that the proline residue can be oxidized under oxidative stress.[13]

Hydrolytic Degradation of the Amide Bond

When proline is part of a peptide or an amide linkage, the stability of that bond is a key consideration. The hydrolysis of the peptide bond involving proline's nitrogen atom is a critical process in biochemistry.[14] Enzymes like L-proline amide hydrolase are capable of cleaving such bonds.[15] The unique stereoelectronics of the proline amide bond influence its susceptibility to hydrolysis.[16][17]

Thermal Degradation

Theoretical studies on the unimolecular decomposition of proline have shown that at high temperatures, decarboxylation and dehydration are dominant degradation pathways.[18] The thermal stability of proline and its derivatives is an important consideration in the development of proline-containing pharmaceuticals.[19][20] The influence of proline on the thermostability of proteins has also been extensively studied.[21]

The Synergy of Degradation: A Profile of Thiophene-Proline Derivatives

Given the absence of direct studies on the degradation of thiophene-proline derivatives, we must synthesize our understanding of the individual moieties to predict the stability profile of the hybrid molecule. The linkage between the thiophene and proline rings will be a critical determinant of the overall stability. A common linkage would be an amide bond between the proline's nitrogen and a carboxylic acid on the thiophene ring (or vice versa).

Predicted Degradation Pathways

The following diagram illustrates the predicted major degradation pathways for a hypothetical thiophene-proline derivative linked by an amide bond.

Caption: Predicted Degradation Pathways for a Thiophene-Proline Derivative.

Causality Behind Predicted Degradation

• Amide Bond Hydrolysis: The amide linkage between the thiophene and proline moieties is a likely primary site of degradation under both acidic and basic conditions. This would lead to the formation of the constituent thiophene carboxylic acid (or amine) and proline amine (or carboxylic acid).[6][14]

• Oxidative Degradation: Both the thiophene and proline rings are susceptible to oxidation. The electron-rich nature of the thiophene ring might influence the oxidative stability of the proline ring, and vice versa. It is plausible that oxidation could occur at either or both rings, leading to a variety of degradation products.[2][3]

• Photodegradation: The thiophene moiety is the primary chromophore and is therefore more likely to initiate photodegradation. The absorbed light energy could lead to reactions on the thiophene ring or be transferred to the proline moiety, inducing its degradation.[4][22]

• Thermal Degradation: At elevated temperatures, decarboxylation of the proline moiety and cleavage of the thiophene ring are possible degradation pathways.[8][18]

Experimental Protocols for Stability Assessment

A robust understanding of the stability of thiophene-proline derivatives requires a systematic approach using forced degradation studies. These studies intentionally stress the molecule to generate potential degradation products and identify the degradation pathways.

Forced Degradation Workflow

The following diagram outlines a typical workflow for conducting forced degradation studies.

Caption: Forced Degradation Study Workflow.

Step-by-Step Methodologies

A. Hydrolytic Degradation:

• Prepare solutions of the thiophene-proline derivative in 0.1 M HCl (acidic) and 0.1 M NaOH (basic).

• Incubate the solutions at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24, 48, 72 hours).

• At each time point, withdraw an aliquot, neutralize it if necessary, and dilute to a suitable concentration for analysis.

• Analyze the samples by a stability-indicating HPLC method.

B. Oxidative Degradation:

• Prepare a solution of the thiophene-proline derivative in a suitable solvent.

• Add a solution of hydrogen peroxide (e.g., 3% v/v).

• Incubate the solution at room temperature or a slightly elevated temperature for a defined period.

• At each time point, withdraw an aliquot, quench the reaction if necessary (e.g., with sodium bisulfite), and dilute for analysis.

• Analyze the samples by HPLC.

C. Photodegradation:

• Prepare solutions of the thiophene-proline derivative in a suitable solvent and also prepare a solid sample.

• Expose the samples to a controlled light source that provides both UV and visible light (e.g., a photostability chamber with an output of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

• Protect a set of control samples from light.

• After the exposure period, dissolve the solid sample and dilute all samples for analysis.

• Analyze the samples by HPLC.

D. Thermal Degradation:

• Place a solid sample of the thiophene-proline derivative in a controlled temperature oven (e.g., 80°C).

• Also, prepare a solution of the derivative and incubate it at a controlled temperature.

• After a defined period, remove the samples, allow them to cool, and prepare them for analysis.

• Analyze the samples by HPLC.

Data Presentation: Summary of Forced Degradation Conditions

Stress Condition	Reagent/Condition	Temperature	Duration	Expected Degradation Products
Acid Hydrolysis	0.1 M HCl	60°C	24-72 h	Thiophene carboxylic acid + Proline amine
Base Hydrolysis	0.1 M NaOH	60°C	24-72 h	Thiophene carboxylic acid + Proline amine
Oxidation	3% H₂O₂	RT or 40°C	24-72 h	Thiophene S-oxides, Oxidized proline ring
Photolysis	UV/Vis light	Ambient	As per ICH Q1B	Isomers, cycloadducts, ring-opened products
Thermal (Solid)	Dry Heat	80°C	24-72 h	Decarboxylated proline, ring-cleaved products
Thermal (Solution)	Heat	60°C	24-72 h	Similar to solid state, potentially faster

Conclusion: A Roadmap for Stability-Driven Drug Development

The stability and degradation profile of thiophene-proline derivatives is a complex interplay of the inherent chemical properties of each moiety and the nature of their linkage. While the thiophene ring offers general stability, it is susceptible to oxidative and photolytic degradation. The proline moiety, though conformationally rigid, can undergo oxidative degradation and its amide linkage is a key site for hydrolysis. A thorough understanding of these potential degradation pathways, elucidated through systematic forced degradation studies, is not merely a regulatory requirement but a cornerstone of rational drug design and development. By proactively investigating the chemical fortitude of these promising molecules, researchers can optimize formulations, establish appropriate storage conditions, and ultimately ensure the delivery of safe and effective medicines to patients.

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Protocols & Analytical Methods

Application Notes & Protocols: Strategic Incorporation of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic Acid in Advanced Peptide Synthesis

Introduction: Expanding the Chemical Diversity of Peptides

In the landscape of modern drug discovery and materials science, peptides represent a class of molecules with unparalleled specificity and biological activity. However, their therapeutic potential can be limited by poor metabolic stability and conformational flexibility. The incorporation of non-natural amino acids (nnAAs) is a powerful strategy to overcome these limitations.[1] Proline and its analogues are of particular interest as they uniquely constrain the peptide backbone, influencing secondary structure and modulating cis/trans isomerization of the peptide bond.[2][3][4]

This guide focuses on 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid , a proline analogue that introduces an aromatic thiophene moiety at the 5-position of the pyrrolidine ring. This modification offers a unique combination of properties:

• Conformational Restriction: Like proline, the cyclic structure restricts the peptide backbone's flexibility. The bulky thiophene group can further influence local conformation and the cis/trans isomer ratio of the preceding peptide bond.[4]

• Aromatic and Electronic Properties: The electron-rich thiophene ring can engage in π-π stacking interactions, potentially stabilizing specific peptide folds or mediating interactions with biological targets.[5] Thiophene is a key pharmacophore in numerous approved drugs, valued for its metabolic stability and ability to act as a bioisostere for phenyl rings.[5][6]

• Novel Functionality: The thiophene group can serve as a handle for further chemical modification or be exploited for its inherent electronic properties in the development of conductive biomaterials.[7][8]

These application notes provide a comprehensive framework for researchers, chemists, and drug development professionals on the effective use of 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid in solid-phase peptide synthesis (SPPS), focusing on the widely used Fmoc/tBu strategy.

Physicochemical Properties and Handling

The successful incorporation of any non-natural amino acid begins with a clear understanding of its chemical properties. For SPPS, the N-α-Fmoc protected version is the standard building block.

Property	Value	Source
Compound Name	5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid	-
CAS Number	147648-56-4 (for a related structure)	[9]
Molecular Formula	C₉H₁₁NO₂S	PubChem CID: 47000651[10]
Molecular Weight	197.25 g/mol	PubChem CID: 47000651[10]
Fmoc-Protected MW	419.49 g/mol	Calculated
Appearance	Typically a white to off-white solid	General Knowledge

Handling and Storage of Fmoc-5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid:

• Storage: Store desiccated at 2-8°C to prevent degradation. Avoid prolonged exposure to light and moisture.

• Solubility: For stock solutions, dissolve in N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP). Sonication may be required to fully dissolve the compound.

• Stability: The Fmoc group is base-labile, while the acid is stable under the acidic conditions used for final cleavage. The thiophene ring is generally stable but can be susceptible to strong oxidizing agents.

Core Application: Fmoc-Based Solid-Phase Peptide Synthesis (SPPS)

The Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy is the preferred method for SPPS due to its use of a mild base for Fmoc deprotection, which preserves acid-labile side-chain protecting groups until the final cleavage step.[1][11][12] The incorporation of a sterically demanding amino acid like 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid requires careful optimization of the coupling step to ensure high efficiency.

Diagram: General SPPS Workflow for nnAA Incorporation

The following diagram outlines the iterative cycle of solid-phase peptide synthesis.

Caption: Iterative cycle of Fmoc-based solid-phase peptide synthesis.

Experimental Protocols

Protocol 1: Activation and Coupling of Fmoc-5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid

This protocol details the critical step of coupling the title amino acid to the N-terminus of the growing peptide chain on the solid support. Due to the steric bulk of the thiophene substituent, standard coupling conditions may be insufficient. The use of more potent activating agents and potentially longer reaction times or double coupling is recommended to achieve quantitative yields.[1]

Materials:

• Fmoc-deprotected peptide-resin

• Fmoc-5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid

• Coupling Reagent (e.g., HATU, HBTU, or PyBOP)

• Base: N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM)

• Solvent: Anhydrous, peptide-grade DMF or NMP

Procedure:

• Preparation of Coupling Solution:

  • In a separate vessel, dissolve 4 equivalents of Fmoc-5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid and 3.9 equivalents of the coupling activator (e.g., HATU) in DMF. Use a volume sufficient to fully swell the resin (approx. 10 mL/g of resin).

  • Briefly vortex or sonicate to ensure complete dissolution.

  • Add 8 equivalents of DIPEA to the solution. The solution may change color (e.g., to yellow with HBTU/HATU), indicating activation. Allow the amino acid to pre-activate for 1-2 minutes.

  • Causality: Using a slight excess of the amino acid and coupling reagent drives the reaction to completion, which is crucial for sterically hindered residues.[11] Pre-activation ensures the formation of the highly reactive OAt- or OBt-ester intermediate before its addition to the resin-bound amine, maximizing coupling efficiency.[12][13]

• Coupling Reaction:

  • Drain the DMF from the Fmoc-deprotected peptide-resin.

  • Immediately add the pre-activated amino acid solution to the resin.

  • Agitate the reaction vessel using a shaker or nitrogen bubbling for 1-2 hours at room temperature.

  • Insight: For this specific amino acid, a standard 30-60 minute coupling time may be insufficient. Extending the initial coupling time to 2 hours is a prudent starting point.

• Monitoring and Recoupling (if necessary):

  • After the initial coupling, take a small sample of resin beads, wash them thoroughly with DMF and DCM, and dry them.

  • Perform a qualitative colorimetric test (e.g., TNBSA or Chloranil test) to check for the presence of free primary amines. Note: The Kaiser test is not reliable for secondary amines like proline and its analogues and will give a false negative.

  • If the test is positive (indicating incomplete coupling), drain the reaction vessel and repeat steps 1 and 2 with a fresh coupling solution (a "double couple").

• Washing:

  • Once the coupling is complete (negative colorimetric test), drain the coupling solution.

  • Wash the resin extensively with DMF (3-5 times) to remove excess reagents and byproducts.

  • Wash with Dichloromethane (DCM) (3 times) and proceed to the next Fmoc deprotection cycle.

Recommended Coupling Conditions

The choice of coupling reagent is critical for difficult couplings. Onium salt-based reagents are highly effective.[13][14]

Coupling Reagent	Equivalents (AA:Act:Base)	Typical Time	Notes
HATU	4 : 3.9 : 8	1-2 hours	Highly Recommended. Generates a highly reactive OAt-ester, excellent for hindered couplings with low racemization.[12]
HBTU	4 : 3.9 : 8	1-2 hours	A very common and effective reagent. Generates the OBt-ester. May be slightly less efficient than HATU for very difficult sequences.
PyBOP	4 : 4 : 8	1-3 hours	Phosphonium-based reagent, also highly effective. Avoids potential side reactions associated with guanidinium-forming reagents.[13]

Diagram: Coupling Reaction Mechanism

This diagram illustrates the activation of the Fmoc-amino acid and subsequent amide bond formation.

Caption: Two-stage mechanism of amide bond formation in SPPS.

Protocol 2: Final Cleavage and Deprotection

This protocol releases the synthesized peptide from the solid support while simultaneously removing all acid-labile side-chain protecting groups. The inclusion of scavengers is critical to protect the electron-rich thiophene ring.

Materials:

• Dry, final peptide-resin

• Cleavage Cocktail (see table below)

• Ice-cold Diethyl Ether

• Centrifuge tubes

Cleavage Cocktail Composition:

Reagent	Purpose	Volume %
Trifluoroacetic Acid (TFA)	Cleaves peptide from resin; removes protecting groups	95%
Triisopropylsilane (TIS)	Carbocation scavenger (protects Trp, Met, and Thiophene)	2.5%
Deionized Water	Promotes removal of t-Butyl groups	2.5%

Procedure:

• Place the dry peptide-resin in a reaction vessel.

• Add the cleavage cocktail to the resin (approx. 10 mL per 100-200 mg of resin).

• Incubate at room temperature with occasional swirling for 2-3 hours.

• Filter the resin and collect the TFA solution containing the peptide into a clean centrifuge tube.

• Concentrate the TFA solution to about 10-20% of its original volume using a gentle stream of nitrogen or air.

• Precipitate the crude peptide by adding the concentrated solution dropwise into a large volume (40-50 mL) of ice-cold diethyl ether. A white precipitate should form.

• Incubate the mixture at -20°C for at least 30 minutes to maximize precipitation.

• Pellet the peptide by centrifugation (e.g., 3000 x g for 5 minutes). Carefully decant the ether.

• Wash the peptide pellet twice more with cold ether to remove residual scavengers and organic impurities.

• Dry the crude peptide pellet under vacuum to yield a fluffy white powder.

The crude peptide can then be purified by reverse-phase HPLC and characterized by mass spectrometry to confirm its identity and purity.

Conclusion and Future Perspectives

The incorporation of 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid provides a reliable method for introducing unique structural and electronic features into synthetic peptides. The protocols outlined here, centered on optimized coupling strategies for Fmoc-based SPPS, serve as a robust starting point for researchers. The resulting thiophene-functionalized peptides are valuable tools for exploring structure-activity relationships, designing novel therapeutics with enhanced stability and binding properties, and developing new classes of peptide-based biomaterials.[5][7] Further studies may explore the impact of this residue on peptide secondary structure through CD and NMR spectroscopy and evaluate its potential in modulating protein-protein interactions.

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Application Note: Strategic N-Protection of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic Acid

Executive Summary

This application note details the protocols for the

-terminal protection of 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid , a conformationally restricted proline analog often used in peptidomimetics and HCV NS5A inhibitors. Due to the steric bulk at the C5 position and the electronic richness of the thiophene ring, standard proline protection protocols require modification to ensure high yield and prevent racemization.

This guide covers two primary protection strategies:

• -Boc Protection: For acid-labile/base-stable downstream applications.
• -Fmoc Protection: For base-labile/acid-stable applications (Solid Phase Peptide Synthesis - SPPS).

Chemical Context & Substrate Analysis[1][2][3][4]

Substrate Characteristics

The target molecule features a secondary amine within a pyrrolidine ring, flanked by a carboxylic acid at C2 and a thiophene moiety at C5.

Feature	Chemical Implication	Operational Adjustment
Secondary Amine	Nucleophilic but sterically hindered by the C5-thiophene.	Reaction times may be 2-3x longer than unsubstituted proline.
Thiophene Ring	Electron-rich aromatic system; susceptible to electrophilic attack and oxidation.	Avoid strong nitrating agents or vigorous oxidation. Use mild acidification (Citric acid/ ) rather than strong mineral acids during workup.
C2-Stereocenter	Prone to racemization via enolization, especially under strong basic conditions.	Maintain temperature during base addition. Avoid pH .
Zwitterionic Nature	Low solubility in organic solvents; high solubility in water at neutral pH.	Reactions require biphasic systems (Water/Organic) with pH control to solubilize the amine.

Strategic Decision Matrix

Select the protection group based on your downstream synthesis requirements.

Figure 1: Decision matrix for selecting the appropriate N-protection strategy.

Protocol A: N-tert-Butoxycarbonyl (Boc) Protection

Rationale: The Boc group is introduced using Di-tert-butyl dicarbonate (

) under basic conditions. The thiophene ring is stable to these conditions.

Reagents & Materials

• Substrate: 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid (1.0 equiv)

• Reagent:

  (1.2 – 1.5 equiv)

• Base: 1N NaOH or

  (2.0 – 2.5 equiv)

• Solvent: 1,4-Dioxane/Water (1:1 v/v) or THF/Water

• Acidification: 1M Citric Acid or 1M

  (Do NOT use concentrated HCl)

Step-by-Step Methodology

• Dissolution & pH Adjustment:

  • In a round-bottom flask, suspend the amino acid (10 mmol) in water (20 mL).

  • Cool to

    in an ice bath.

  • Slowly add 1N NaOH (20-25 mmol) while stirring. Monitor dissolution.

  • Checkpoint: The solution should become clear as the zwitterion is deprotonated. Ensure pH is

    .

• Reagent Addition:

  • Dissolve

    (12-15 mmol) in 1,4-Dioxane (20 mL).

  • Add the

    solution dropwise to the reaction mixture over 30 minutes.

  • Why? Slow addition prevents the accumulation of unreacted reagent and controls exotherms.

• Reaction:

  • Remove the ice bath and allow the mixture to warm to room temperature (

    ).

  • Stir for 12–16 hours.

  • Monitoring: Use TLC (System: DCM/MeOH 9:1). Stain with Ninhydrin (free amine = purple) or Bromocresol Green (acid = yellow/blue). The disappearance of the free amine indicates completion.

• Workup (Critical Step):

  • Concentrate the mixture under reduced pressure to remove Dioxane/THF. (Volume reduction

    ).

  • Wash the remaining aqueous layer with Diethyl Ether (

    ) to remove excess and non-polar impurities. Discard the organic layer.

  • Cool the aqueous layer to

    .

  • Acidification: Slowly add 1M Citric Acid or

    until pH reaches 3–4.

    • Caution: Do not drop pH below 2. Thiophene is acid-sensitive over long periods, and the Boc group can cleave at very low pH.

  • Extract the cloudy aqueous mixture with Ethyl Acetate (

    ).

• Isolation:

  • Combine organic layers.

  • Wash with Brine (

    ).

  • Dry over anhydrous

    .

  • Filter and concentrate in vacuo to yield the

    -Boc protected product as a white/off-white foam or solid.

Figure 2: Operational workflow for N-Boc protection.

Protocol B: N-9-Fluorenylmethoxycarbonyl (Fmoc) Protection

Rationale: Fmoc protection is preferred for Solid Phase Peptide Synthesis (SPPS).[1][2][3] We utilize Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) instead of Fmoc-Cl. Fmoc-Cl is highly reactive and can lead to the formation of "Fmoc-dipeptides" via mixed anhydride intermediates.

Reagents & Materials

• Substrate: 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid (1.0 equiv)

• Reagent: Fmoc-OSu (1.1 – 1.2 equiv)

• Base:

  or (2.0 equiv)

• Solvent: Acetone/Water (1:1 v/v) or Dioxane/Water

Step-by-Step Methodology

• Preparation:

  • Dissolve the amino acid (10 mmol) and

    (20 mmol) in Water (25 mL).

  • Note: Carbonate bases are preferred over hydroxides to prevent hydrolysis of the Fmoc group during the reaction.

• Coupling:

  • Dissolve Fmoc-OSu (11 mmol) in Acetone (25 mL).

  • Add the Fmoc-OSu solution to the aqueous amino acid solution.

  • The mixture may become cloudy. This is normal.

• Reaction:

  • Stir vigorously at room temperature for 18–24 hours.

  • Optimization: If solubility is an issue, add more Acetone, but keep the ratio

    organic to prevent salt precipitation.

• Workup:

  • Evaporate the Acetone under reduced pressure (keep bath

    ).

  • Add Water (20 mL) to the residue.

  • Wash with Diethyl Ether (

    ) to remove unreacted Fmoc-OSu and byproducts (e.g., hydroxysuccinimide, fulvene derivatives). Discard the organic layer.

  • Acidification: Cool the aqueous phase and acidify with 1N HCl or 1M

    to pH 2–3.

    • Observation: The Fmoc-amino acid will precipitate as a white solid or oil out.

  • Extract with Ethyl Acetate (

    ).

• Purification:

  • Dry organics over

    .[4]

  • Concentrate.

  • Crystallization: Many Fmoc-proline derivatives can be crystallized from EtOAc/Hexane. If not, use column chromatography (DCM/MeOH with 0.1% AcOH).

Analytical Validation (QC)

NMR Analysis (Rotamers)

Proline derivatives, including 5-substituted analogs, exhibit cis/trans rotamers around the tertiary amide bond (N-Protecting Group).

• Observation: You will likely see split peaks in the

  NMR and NMR (often a 3:1 or 4:1 ratio).

• Verification: To confirm purity vs. impurities, run Variable Temperature (VT) NMR at

  . The peaks should coalesce into single signals.

Racemization Check

The C2 chiral center is sensitive.

• Method: Chiral HPLC.

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/IPA (with 0.1% TFA).

• Standard: Compare against a racemic standard prepared by mixing D- and L- starting materials.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

• Carpino, L. A., & Han, G. Y. (1972). The 9-Fluorenylmethoxycarbonyl Amino-Protecting Group. The Journal of Organic Chemistry, 37(22), 3404–3409.

• BenchChem. (2025).[2][4][5] Application Notes: N-Boc-D-prolinol in the Synthesis of Pyrrolidine-Based Organocatalysts.

• ChemPep. (2025). Fmoc Solid Phase Peptide Synthesis Protocols.

Sources

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

High-Performance Asymmetric Catalysis via Chiral Proline Derivatives

Application Note & Protocol Guide | Version 2.4

Executive Summary

The democratization of asymmetric synthesis was accelerated by the advent of organocatalysis, a field recognized by the 2021 Nobel Prize in Chemistry awarded to Benjamin List and David MacMillan. Among the tools available, L-proline and its diarylprolinol silyl ether derivatives (Jørgensen-Hayashi catalysts) remain the workhorses for constructing chiral frameworks.

This guide moves beyond textbook theory to provide a rigorous, field-tested operational framework for deploying these catalysts. It addresses the common failure modes—parasitic oxazolidinone formation, catalyst aggregation, and hydrolysis rates—that often derail bench-scale experiments.

Part 1: Mechanistic Architecture

To troubleshoot a failed reaction, one must understand the invisible engine driving it. Proline derivatives operate via two distinct, pH-dependent and substrate-dependent cycles: Enamine Activation (HOMO-raising) and Iminium Activation (LUMO-lowering).

1.1 The Dual-Cycle Mechanism

The following diagram illustrates the bifurcation of activation modes based on the substrate (Aldehyde/Ketone vs.

-Unsaturated system).

Figure 1: Mechanistic bifurcation. Proline acts as a "micro-aldolase," utilizing covalent catalysis to modulate the electronic state of the substrate.

1.2 The Stereocontrol Model

In the Enamine pathway (e.g., Aldol reaction), stereoselectivity is dictated by a Zimmerman-Traxler-like transition state. The carboxylic acid (in L-proline) or the bulky silyl group (in Jørgensen-Hayashi catalysts) directs the electrophile approach to the Re-face, typically yielding the anti-aldol product with high enantiomeric excess (ee).

Part 2: Catalyst Selection Matrix

Selecting the right scaffold is critical for solubility and turnover frequency (TOF).

Catalyst Class	Structure	Ideal Application	Pros	Cons
L-Proline	Native Amino Acid	Intermolecular Aldol (polar solvents)	Cheap, available, robust.[1]	Poor solubility in organic solvents; high loading (20-30 mol%) often required; prone to parasitic oxazolidinone formation.
Prolinamides	Amide derivatives	Intermolecular Aldol (organic solvents)	Better solubility than proline; H-bond donor capability.	Lower reactivity than proline in some cases; difficult to remove.
Jørgensen-Hayashi	Diarylprolinol Silyl Ether	Michael Addn, -functionalization	The Gold Standard. High TOF; low loading (1-5 mol%); soluble in DCM/Toluene; no carboxylic acid to cause side reactions.	Expensive (if not synthesized in-house); silyl group sensitive to acid hydrolysis.

Part 3: Protocols

Protocol A: The "List-Barbas" Intermolecular Aldol

Target: Synthesis of chiral

-hydroxy ketones. Reference: List, B., Lerner, R. A., & Barbas, C. F. (2000). J. Am. Chem. Soc.[1][2][3][4][5][6][7]

The Challenge: L-Proline is insoluble in most non-polar solvents. This protocol uses DMSO to ensure homogeneity, though neat ketone (e.g., acetone) can also serve as both reagent and solvent.

Reagents:

• (S)-Proline (20-30 mol%)

• p-Nitrobenzaldehyde (Limiting Reagent)

• Acetone (Solvent/Reagent, 20 equiv)

• DMSO (anhydrous)

Step-by-Step Workflow:

• Preparation: In a flame-dried vial, dissolve p-nitrobenzaldehyde (1.0 mmol, 151 mg) in anhydrous DMSO (4 mL).

• Catalyst Addition: Add (S)-Proline (0.3 mmol, 34.5 mg). The mixture may appear heterogeneous initially.

• Initiation: Add Acetone (20 mmol, 1.5 mL).

  • Expert Insight: Acetone is used in large excess to drive the equilibrium and suppress self-aldol condensation of the aldehyde.

• Incubation: Stir at room temperature (20-25°C) for 2-24 hours.

  • Self-Validation Check: Monitor by TLC. The aldehyde spot (UV active) should disappear. Stain with 2,4-DNP (yellow/orange for ketones/aldehydes) or Ninhydrin (red for Proline).

• Quench: Add saturated aqueous ammonium chloride (

  ).

  • Why? This hydrolyzes the iminium intermediate, releasing the product and the catalyst.

• Workup: Extract with Ethyl Acetate (3x). Wash combined organics with water (to remove DMSO) and brine. Dry over

  .

• Purification: Flash column chromatography (Hexanes/EtOAc).

Expected Outcome: >90% Yield, >70% ee (enhanced by recrystallization).

Protocol B: Asymmetric Michael Addition (Jørgensen-Hayashi)

Target:

-nitroaldehydes via enamine activation. Reference: Hayashi, Y. et al. (2005). Angew. Chem. Int. Ed.

The Challenge: Preventing catalyst deactivation and ensuring high diastereoselectivity (dr). The bulky silyl ether catalyst is required here.

Reagents:

• (S)-TMS-Diarylprolinol Catalyst (5-10 mol%)

• Aliphatic Aldehyde (Donor, 2 equiv)[7]

• Nitrostyrene (Acceptor, 1 equiv)

• Benzoic Acid (Additive, 5-10 mol%)

• Solvent: Toluene or Ethanol (Green alternative)

Step-by-Step Workflow:

• Catalyst Activation: In a vial, mix the Jørgensen-Hayashi catalyst (0.05 mmol) and benzoic acid (0.05 mmol) in Toluene (1 mL).

  • Expert Insight: The acid additive accelerates the hydrolysis step (turnover-limiting) without degrading the silyl ether.

• Reactant Mixing: Add Nitrostyrene (0.5 mmol). Stir until dissolved.

• Addition: Add the aliphatic aldehyde (1.0 mmol) slowly.

• Reaction: Stir at 0°C to RT.

  • Self-Validation Check: The reaction typically turns a distinct yellow/orange color. Monitor consumption of nitrostyrene by NMR (vinyl protons disappear).

• Quench & Reduction (Optional but Recommended): Aldehyde products are unstable (epimerization). It is standard protocol to immediately reduce them to the alcohol using

  in MeOH at 0°C.

• Purification: Isolate the stable alcohol via chromatography.

Part 4: Critical Optimization & Troubleshooting

4.1 The "Water Paradox"

Water is a double-edged sword in proline catalysis.

• Too much: Inhibits iminium formation (reverses equilibrium).

• Too little: The catalytic cycle stalls because hydrolysis of the final intermediate requires a water molecule.

• Solution: For DMSO reactions, commercial "wet" DMSO often works better than ultra-dry solvents. For Jørgensen-Hayashi catalysts in toluene, strict anhydrous conditions are usually preferred, relying on adventitious water for hydrolysis.

4.2 The "Parasitic" Oxazolidinone

Aldehydes can react with the secondary amine and the carboxylic acid of proline to form a stable oxazolidinone (see Reference 1.2).

• Symptom: Reaction stalls at 50-60% conversion.

• Fix: Use the Jørgensen-Hayashi catalyst (lacks the -COOH group) or increase the equilibrium drive by using a large excess of the ketone donor.

4.3 Workflow Visualization

Figure 2: Standard operational workflow for organocatalytic bench work.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000).[1][4][5][6][7][8] Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395-2396.[6][7] Link

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction.[9] Journal of the American Chemical Society, 122(17), 4243-4244.[9] Link

• Hayashi, Y., Gotoh, H., Hayashi, T., & Shoji, M. (2005).[2] Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes.[10] Angewandte Chemie International Edition, 44(27), 4212-4215. Link

• Marigo, M., Wabnitz, T. C., Fielenbach, D., & Jørgensen, K. A. (2005).[2] Enantioselective Organocatalyzed α-Sulfenylation of Aldehydes. Angewandte Chemie International Edition, 44(5), 794-797. Link

• Zotova, N., Broadbelt, L. J., Armstrong, A., & Blackmond, D. G. (2009). Kinetic Studies of Proline-Catalyzed Aldol Reactions in Water/Organic Solvent Mixtures. Bioorganic & Medicinal Chemistry Letters, 19(14), 3934-3937. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hayashi-Jørgensen Catalyst | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Enantioselective organocatalytic cyclopropanations. The identification of a new class of iminium catalyst based upon directed electrostatic activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. B. List, R. A. Lerner and C. F. Barbas III, “Proline-Catalyzed Direct Asymmetric Aldol Reactions,” Journal of the American Chemical Society, Vol. 122, No. 10, 2000, pp. 2395-2396. - References - Scientific Research Publishing [scirp.org]
• 6. Proline-Catalyzed Direct Asymmetric Aldol Reactions :: MPG.PuRe [pure.mpg.de]
• 7. mdpi.com [mdpi.com]
• 8. grokipedia.com [grokipedia.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Note & Protocol: A Scalable Synthesis of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic Acid

Abstract

This document provides a comprehensive guide to the scale-up synthesis of 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid, a key building block in modern drug discovery. The core of this protocol is a robust and diastereoselective [3+2] cycloaddition reaction. We will delve into the mechanistic rationale behind the chosen synthetic route, provide detailed, step-by-step protocols for both laboratory and pilot-plant scale, and address the critical challenges of process safety, optimization, and large-scale purification of the chiral product.

Introduction: The Significance of Substituted Prolines

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Specifically, proline and its derivatives, such as 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid, offer a unique conformational rigidity that is highly sought after in the design of peptidomimetics, enzyme inhibitors, and other therapeutics. The thiophene moiety often serves as a bioisostere for a phenyl ring, potentially improving metabolic stability and modulating biological activity.[2]

The synthesis of enantiomerically pure substituted prolines, however, presents significant challenges, particularly at scale. Traditional methods can be lengthy and often require difficult-to-handle reagents. The protocol outlined herein is designed for efficiency, stereocontrol, and scalability, making it suitable for drug development campaigns.

The Strategic Choice: Asymmetric 1,3-Dipolar Cycloaddition

To construct the target molecule, we have selected an asymmetric 1,3-dipolar cycloaddition as the key bond-forming reaction. This powerful strategy allows for the convergent and stereocontrolled formation of the five-membered pyrrolidine ring.[3][4]

The core of this reaction involves the generation of an azomethine ylide from a simple amino acid ester, which then reacts with a thiophene-containing dipolarophile. The stereochemistry is controlled through the use of a chiral catalyst, ensuring the desired enantiomer is produced in high excess.

Mechanistic Rationale

The reaction proceeds through a concerted [3+2] cycloaddition mechanism, a type of pericyclic reaction.[5][6] The azomethine ylide, a 1,3-dipole, reacts with the alkene (the dipolarophile) to form the pyrrolidine ring in a single, atom-economical step. The use of a chiral Lewis acid catalyst coordinates to the reactants, creating a chiral environment that directs the approach of the dipole to one face of the dipolarophile, thus inducing asymmetry.[7]

Synthetic Workflow Overview

The overall process can be broken down into three main stages: synthesis of the protected pyrrolidine ester, hydrolysis to the free acid, and final purification.

Caption: Overall workflow for the synthesis of 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid.

Detailed Experimental Protocols

PART 1: Laboratory-Scale Synthesis of Methyl 5-(thiophen-2-yl)pyrrolidine-2-carboxylate

This protocol details the synthesis of the pyrrolidine ester via a silver-catalyzed asymmetric 1,3-dipolar cycloaddition.

Materials & Reagents

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
(E)-Methyl 3-(thiophen-2-yl)acrylate	168.21	10.0	1.68 g
Glycine Methyl Ester Hydrochloride	125.55	12.0	1.51 g
Silver Acetate (AgOAc)	166.91	0.5	83 mg
Chiral Phosphine Ligand (e.g., (R)-BINAP)	622.67	0.55	342 mg
Triethylamine (TEA)	101.19	25.0	3.5 mL
Toluene, Anhydrous	-	-	50 mL

Protocol:

• Catalyst Preparation: In a flame-dried 100 mL Schlenk flask under an inert atmosphere (Argon or Nitrogen), add silver acetate (83 mg, 0.5 mmol) and the chiral phosphine ligand (342 mg, 0.55 mmol). Add 20 mL of anhydrous toluene and stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Reaction Setup: To the catalyst suspension, add (E)-methyl 3-(thiophen-2-yl)acrylate (1.68 g, 10.0 mmol) and glycine methyl ester hydrochloride (1.51 g, 12.0 mmol).

• Initiation: Add triethylamine (3.5 mL, 25.0 mmol) dropwise over 5 minutes. The triethylamine serves to both generate the free base of the glycine ester and facilitate the in-situ formation of the azomethine ylide.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the silver salts. Wash the celite pad with toluene (2 x 10 mL).

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash with saturated aqueous sodium bicarbonate solution (2 x 25 mL) and brine (1 x 25 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired methyl 5-(thiophen-2-yl)pyrrolidine-2-carboxylate.

PART 2: Scale-up Synthesis and Considerations (1 kg Scale)

Scaling up a chemical synthesis requires careful consideration of heat transfer, mass transfer, and safety.[8] This protocol is designed for a 20 L jacketed glass reactor.

Materials & Reagents (Pilot Scale)

Reagent	M.W. ( g/mol )	Amount (mol)	Mass/Volume
(E)-Methyl 3-(thiophen-2-yl)acrylate	168.21	5.95	1.0 kg
Glycine Methyl Ester Hydrochloride	125.55	7.14	0.90 kg
Silver Acetate (AgOAc)	166.91	0.297	49.6 g
Chiral Phosphine Ligand (e.g., (R)-BINAP)	622.67	0.327	203.6 g
Triethylamine (TEA)	101.19	14.87	2.07 L
Toluene	-	-	10 L

Scale-Up Protocol:

• Reactor Preparation: Ensure the 20 L reactor is clean, dry, and purged with nitrogen. Start mechanical stirring.

• Catalyst Formation: Charge the reactor with toluene (5 L), silver acetate (49.6 g), and the chiral phosphine ligand (203.6 g). Stir at 20-25°C for 1 hour.

• Reactant Charging: Add (E)-methyl 3-(thiophen-2-yl)acrylate (1.0 kg) and glycine methyl ester hydrochloride (0.90 kg) to the reactor.

• Controlled Addition: The addition of triethylamine is exothermic. Set the reactor jacket temperature to 15°C. Add the triethylamine (2.07 L) via a dosing pump over a period of 2-3 hours, ensuring the internal temperature does not exceed 30°C.

• Reaction and Monitoring: Maintain the batch temperature at 20-25°C and stir for 24-48 hours. Take samples periodically for in-process control (IPC) by HPLC to monitor conversion.

• Work-up and Isolation:

  • Once the reaction is complete, cool the reactor to 10°C.

  • Prepare a filter bed with a 1-inch layer of celite. Filter the batch, washing the reactor and the cake with toluene (2 x 2 L).

  • Transfer the filtrate to a larger vessel for aqueous work-up. Add 10 L of saturated sodium bicarbonate solution and stir for 30 minutes. Separate the layers.

  • Wash the organic layer with 10 L of brine. .

• Solvent Swap and Crystallization:

  • Concentrate the toluene solution under vacuum.

  • Add isopropanol (5 L) and continue distillation to azeotropically remove residual toluene.

  • Cool the isopropanol solution to 0-5°C and hold for 4-6 hours to induce crystallization.

  • Filter the product and wash the cake with cold isopropanol (2 x 1 L).

  • Dry the product in a vacuum oven at 40°C to a constant weight.

Hydrolysis and Final Product Isolation

The ester is hydrolyzed to the carboxylic acid under basic conditions.

Protocol:

• Dissolve the methyl 5-(thiophen-2-yl)pyrrolidine-2-carboxylate (1 mol equivalent) in a mixture of methanol and water (3:1 v/v).

• Add lithium hydroxide (1.5 equivalents) and stir at room temperature until the reaction is complete (monitored by LC-MS).

• Concentrate the mixture to remove methanol.

• Dilute with water and wash with methyl tert-butyl ether (MTBE) to remove any non-polar impurities.

• Carefully acidify the aqueous layer to pH 3-4 with 1M HCl. The product will precipitate.

• Filter the solid, wash with cold water, and dry under vacuum to yield the racemic 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid.

Large-Scale Chiral Purification

Obtaining the single, desired enantiomer is critical for pharmaceutical applications. At scale, this is typically achieved through chiral chromatography or diastereomeric salt crystallization.[]

Caption: Decision workflow for large-scale chiral resolution.

Protocol: Preparative Supercritical Fluid Chromatography (SFC)

SFC is often preferred for large-scale chiral separations due to its speed and reduced solvent consumption compared to traditional HPLC.[10]

• Method Development: Screen various chiral stationary phases (CSPs), such as polysaccharide-based columns, at an analytical scale to find the optimal separation conditions (co-solvent, back-pressure, temperature).[11]

• Scale-up: Transfer the optimized method to a preparative SFC system.

• Processing: Dissolve the racemic acid in a suitable solvent (e.g., methanol). Inject the solution onto the column and collect the separated enantiomeric fractions.

• Isolation: Evaporate the solvent (and CO2) from the collected fractions to yield the enantiomerically pure (>99% ee) products.

Safety and Handling

• Organometallic Reagents: While this protocol uses a silver catalyst, which is less hazardous than many organometallics, general precautions for handling metal catalysts should be observed.[12] Ensure adequate ventilation and use appropriate personal protective equipment (PPE).

• Exothermic Reactions: The addition of triethylamine is exothermic and must be controlled at scale using a jacketed reactor and slow addition.[13] A quench plan should be in place in case of a thermal runaway.

• Solvents: Toluene and other organic solvents are flammable. All operations should be conducted in a well-ventilated area, away from ignition sources, and with appropriate fire suppression equipment readily available.[14]

• Inert Atmosphere: The catalyst is sensitive to air and moisture. Maintaining an inert atmosphere during the initial stages of the reaction is crucial for reproducibility and yield.[13]

Conclusion

This application note provides a comprehensive and scalable pathway to synthesize the valuable building block, 5-(thiophen-2-yl)pyrrolidine-2-carboxylic acid. By leveraging a stereocontrolled 1,3-dipolar cycloaddition, this protocol offers a robust and efficient route suitable for drug development and manufacturing. Careful attention to the principles of process chemistry, including reaction control, safety, and scalable purification, is paramount for successful implementation.

References

• Solubility of Things. (n.d.). Safety and Handling of Organometallic Compounds. Retrieved February 17, 2026, from [Link]

• MDPI. (2024). Synthesis of (5Z)-3-Allyl-5-{[5-(4-methoxyphenyl)thiophen-2-yl]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one in L-Proline-Based Deep Eutectic Solvent. Retrieved February 17, 2026, from [Link]

• MDPI. (2025). Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). The 1,3-dipolar cycloaddition reaction on a gram scale. Retrieved February 17, 2026, from [Link]

• ScienceDirect. (1992). A simple asymmetric synthesis of 2-substituted pyrrolidines and 5-substituted pyrrolidinones. Tetrahedron: Asymmetry. Retrieved February 17, 2026, from [Link]

• National Institutes of Health. (2024). Decarboxylative 1,3-dipolar cycloadditions of l-proline. Retrieved February 17, 2026, from [Link]

• International Journal of Research in Pharmacy and Chemistry. (n.d.). A REVIEW ON 1,3-DIPOLAR CYCLOADDITION REACTIONS IN BIOCONJUGATION AND IT'S IMPORTANCE IN PHARMACEUTICAL CHEMISTRY. Retrieved February 17, 2026, from [Link]

• Frontiers in Chemistry. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Retrieved February 17, 2026, from [Link]

• University of Nevada, Reno. (n.d.). Chapter 5: Highly Reactive Chemicals. Retrieved February 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. Retrieved February 17, 2026, from [Link]

• Taylor & Francis Online. (2022). Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Retrieved February 17, 2026, from [Link]

• ResearchGate. (2025). Continuous, stable, and safe organometallic reactions in flow at room temperature assisted by deep eutectic solvents. Retrieved February 17, 2026, from [Link]

• Thieme. (2021). Asymmetric 1,3-Dipolar Cycloaddition Reaction for the Synthesis of Polysubstituted Prolines. Synfacts. Retrieved February 17, 2026, from [Link]

• LCGC International. (n.d.). Improved Chiral Separations for Enantiopure D- and L-Amino Acids. Retrieved February 17, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis, studies and in vitro antibacterial activity of some 5-(thiophene-2-yl)-phenyl pyrazoline derivatives. Retrieved February 17, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Decarboxylative 1,3-dipolar cycloadditions of l-proline. RSC Advances. Retrieved February 17, 2026, from [Link]

• PubMed. (2005). Recent advances in 1,3-dipolar cycloaddition reactions on solid supports. Retrieved February 17, 2026, from [Link]

• Chromatography Today. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. Retrieved February 17, 2026, from [Link]

• University of California, Berkeley. (2018). Laboratory Safety Standard Operating Procedure (SOP) for the use of hazardous materials or equipment. Retrieved February 17, 2026, from [Link]

• Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. Retrieved February 17, 2026, from [Link]

• YouTube. (2020). 1,3-dipolar cycloaddition reactions. ChemHelp ASAP. Retrieved February 17, 2026, from [Link]

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. mdpi.com [mdpi.com]
• 3. Decarboxylative 1,3-dipolar cycloadditions of l-proline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 5. ijrpc.com [ijrpc.com]
• 6. youtube.com [youtube.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 8. Chapter 5, Chemical Hygiene Plan: Highly Reactive Chemicals | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 10. tandfonline.com [tandfonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 14. artscimedia.case.edu [artscimedia.case.edu]

Technical Notes & Optimization

Purification challenges of polar thiophene compounds

Topic: Purification Challenges of Polar Thiophene Compounds Role: Senior Application Scientist Status: Active Support Ticket

Introduction: The "Thiophene Paradox"

Welcome to the technical support hub for thiophene chemistry. You are likely here because your compound—despite being a stable aromatic heterocycle on paper—is behaving unpredictably during purification.

Polar thiophenes (bearing -OH, -COOH, -NH2, or conjugated extensions like PEDOT precursors) present a unique "sticky" challenge. The sulfur atom is electron-rich and polarizable, making it prone to oxidative degradation on acidic silica and irreversible adsorption (tailing). Furthermore, regioisomers (e.g., 2- vs. 3-substituted) often possess nearly identical dipole moments, rendering standard normal-phase chromatography ineffective.

This guide bypasses standard textbook advice to address the specific physicochemical anomalies of sulfur heterocycles.

Module 1: Chromatography Troubleshooting

Q: Why does my thiophene derivative streak (tail) severely or turn black on the silica column?

Diagnosis: Acid-Catalyzed Oxidative Degradation. Standard silica gel (pH ~5.0–6.0) possesses acidic silanol groups (Si-OH). Electron-rich thiophenes can undergo protonation or acid-catalyzed oxidation at the sulfur atom, leading to ring-opening or polymerization (the "black tar" effect). The streaking is not just poor resolution; it is active decomposition during elution.

The Fix: Neutralization or Phase Switching You must neutralize the stationary phase or switch to an inert support.

Protocol A: The "TEA-Doped" Silica Method (For Flash Chromatography)

• Reagent: Triethylamine (TEA).

• Step 1: Prepare your mobile phase (e.g., Hexane/Ethyl Acetate).

• Step 2: Add 1% v/v Triethylamine to the solvent system.

• Step 3: Flush the column with 3 column volumes (CV) of this TEA-doped solvent before loading your sample.

• Step 4: Run your purification. The TEA blocks acidic silanols, preventing the sulfur-silanol interaction.

  • Note: TEA has a high boiling point. You may need to wash your fractions with dilute HCl or rely on high-vac drying to remove it.

Protocol B: The "Neutral Alumina" Switch If your compound contains acid-sensitive side chains (e.g., acetals, Boc-groups) alongside the thiophene:

• Replace Silica with: Aluminum Oxide (Alumina), Neutral, Brockmann Grade III.

• Why: Alumina lacks the acidic protons of silica. Grade III (deactivated with ~6% water) reduces activity to prevent irreversible binding of polar groups.

Module 2: Separation of Regioisomers

Q: I cannot separate 2-bromo-thiophene from 3-bromo-thiophene (or similar isomers). They co-elute on TLC.

Diagnosis: Insufficient Selectivity.[1] Isomeric thiophenes often have identical polarities, making them inseparable on standard silica or C18 phases. You need a separation mechanism based on electron density and steric accessibility of the sulfur atom, not just polarity.

The Fix: Argentation Chromatography (Ag-Silica) Silver ions (Ag⁺) form reversible

-complexes with the thiophene ring and sulfur atom. The stability of this complex depends heavily on steric hindrance near the sulfur.

Protocol: Preparation of 10% AgNO₃-Impregnated Silica

• Dissolve: Dissolve 10 g of Silver Nitrate (AgNO₃) in 100 mL of Acetonitrile (MeCN).

• Slurry: Add 90 g of dry Silica Gel (40–63 µm) to the solution. Stir for 15 minutes in the dark.

• Evaporate: Remove solvent via rotary evaporation (bath temp < 40°C) until a free-flowing white powder remains.

• Activation: Dry in a vacuum oven at 60°C for 4 hours. Store in amber bottles (light sensitive!).

• Elution: Run the column using standard Hexane/EtOAc gradients. The isomer with the more accessible sulfur/

  -system will be retained longer.

Module 3: Solubility & Oligomer Purification

Q: My polar oligothiophene (e.g., PEDOT precursor or P3HT analog) is insoluble in everything except boiling chlorobenzene. How do I purify it?

Diagnosis:

-Stacking Aggregation. Planar thiophene oligomers aggregate strongly via - stacking, acting like "brick dust." Column chromatography is impossible because the compound precipitates on the column head.

The Fix: Soxhlet Fractionation Instead of chromatography, use solubility-based fractionation to wash away impurities.

Protocol: Soxhlet Purification Workflow

• Load: Place crude solid in a cellulose thimble.

• Solvent 1 (Methanol): Run Soxhlet for 12 hours.

  • Removes: Monomers, salts, and catalyst residues. Discard extract.

• Solvent 2 (Hexane): Run Soxhlet for 12 hours.

  • Removes: Low molecular weight oligomers (dimers/trimers). Keep if needed, otherwise discard.

• Solvent 3 (Chloroform or Chlorobenzene): Run Soxhlet until thimble is empty.

  • Result: This fraction contains your purified, high-molecular-weight target.

Data: Solvent Hierarchy for Thiophene Recrystallization

Solvent	Polarity Index	Usage Case	Risk Factor
Methanol	5.1	Washing/Precipitation (Anti-solvent)	Induces aggregation
Toluene	2.4	Recrystallization (General)	Hard to remove traces
Chlorobenzene	2.7	Dissolving High MW Oligomers	High Boiling Point (131°C)
Acetonitrile	5.8	Partitioning (removes polar impurities)	Poor solubility for thiophenes
THF	4.0	GPC/SEC Analysis	Peroxide formation (oxidizes S)

Visualization: Decision Logic & Workflows

Figure 1: Chromatography Decision Matrix

Caption: Logical flow for selecting the correct stationary phase based on thiophene derivative properties.

Figure 2: Oxidative Degradation Pathway

Caption: Mechanism of thiophene degradation on acidic silica and the protective role of Triethylamine (TEA).

References & Authority

• BenchChem Technical Support. (2025).[2] Refining Purification Techniques for Thiophene Carboxamide Derivatives.

  • Relevance: Establishes the baseline protocol for neutralizing silica with triethylamine to prevent decomposition.

• Nocun, M., & Andersson, J. T. (2012).[3] Argentation chromatography for the separation of polycyclic aromatic compounds according to ring number.[3] Journal of Chromatography A. [3]

  • Relevance: Validates the use of Silver(I) phases for separating sulfur heterocycles based on steric/electronic interactions.

• Chen, L., et al. (2006).[4] Oxidation of Thiophenes over Silica Gel in Hydrogen Peroxide/Formic Acid System.[4][5] Chinese Journal of Chemical Engineering.[4][5]

  • Relevance: Provides the mechanistic basis for why thiophenes degrade (oxidize) on acidic supports.

• University of Rochester. (2025). Purification: Troubleshooting Flash Column Chromatography.

  • Relevance: General troubleshooting for polar compounds ("streaking") and the use of amine additives.

• Lee, I., et al. (2016). Purification of PEDOT:PSS by Ultrafiltration for Highly Conductive Transparent Electrode.[6] Advanced Materials.

  • Relevance: Specific protocol for purifying conductive polymer dispersions (PEDOT) using membrane filtration rather than chromatography.

Sources

• 1. waters.com [waters.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Argentation chromatography for the separation of polycyclic aromatic compounds according to ring number - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chen, L.J., Guo, S.H. and Zhao, D.S. (2006) Oxidation of Thiophenes over Silicagel in Hydrogen Peroxide/Formicacid System. Chinese Journal of Chemical Engineering, 14, 835-838. - References - Scientific Research Publishing [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. Purification of PEDOT:PSS by Ultrafiltration for Highly Conductive Transparent Electrode of All-Printed Organic Devices [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Racemization Control in Chiral Pyrrolidine Synthesis

Introduction: The chiral pyrrolidine scaffold is a cornerstone of modern pharmaceuticals, agrochemicals, and catalysis. Its rigid, five-membered ring structure provides a well-defined three-dimensional orientation for substituents, which is critical for molecular recognition and biological activity. However, the very stereocenters that make these molecules valuable are also susceptible to racemization—the conversion of a single enantiomer into an equal mixture of both enantiomers, rendering the product therapeutically useless. This guide provides in-depth troubleshooting strategies and foundational knowledge to help researchers anticipate, diagnose, and solve racemization issues during the synthesis of chiral pyrrolidines.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms leading to racemization in pyrrolidine synthesis?

A1: Racemization in pyrrolidine systems typically occurs through the formation of a planar, achiral intermediate that can be re-protonated from either face with equal probability. The two most common pathways involve the carbon atom alpha (α) to the nitrogen (C2) or a carbonyl group (C3 or C5).

• Enolate/Enamine Formation: The most frequent cause is the deprotonation of a proton at a stereocenter, particularly one that is α to a carbonyl group or other electron-withdrawing group (EWG). The resulting planar enolate or enamine intermediate loses its stereochemical information. Subsequent protonation can occur from either side, leading to racemization. This is a significant concern when using strong bases or high temperatures.

• Iminium Ion Formation: For stereocenters at the C2 position (α to the ring nitrogen), racemization can occur via the formation of a planar iminium ion. This can be triggered by acidic conditions or during reactions that involve the nitrogen lone pair, such as N-alkylation or oxidation.

• Ring-Opening/Closing Equilibria: In certain substituted pyrrolidines, harsh reaction conditions (acidic or basic) can induce a ring-opening to an achiral intermediate, followed by re-cyclization. If the re-cyclization is not stereospecific, a loss of stereochemical integrity will result.

Q2: How can I accurately detect and quantify racemization?

A2: Visualizing a loss of optical rotation on a polarimeter is a classic but often imprecise indicator. For robust quantification of enantiomeric excess (ee) or diastereomeric ratio (dr), chromatographic methods are the gold standard.

• Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC): These are the most reliable methods. A sample of the reaction mixture or purified product is passed through a chiral stationary phase (CSP) column. The two enantiomers will interact differently with the CSP, leading to different retention times and baseline separation of the peaks. The ratio of the peak areas directly corresponds to the ee.

• NMR Spectroscopy with Chiral Shift Reagents: In the absence of a suitable chiral HPLC method, NMR can be used. Adding a chiral lanthanide shift reagent (e.g., Eu(hfc)₃) or a chiral solvating agent can induce a chemical shift difference (diastereotopic splitting) between the signals of the two enantiomers, allowing for integration and ee determination.

• Derivatization to Diastereomers: The enantiomeric mixture can be reacted with a highly enantiopure chiral derivatizing agent to form a mixture of diastereomers. Diastereomers have different physical properties and can often be separated and quantified using standard achiral chromatography (HPLC, GC) or NMR.

Troubleshooting Guide: Diagnosing & Solving Racemization

Problem 1: I'm observing a significant loss of enantiomeric excess (ee) in my final product after a base-mediated cyclization.

Probable Cause: The base used is likely deprotonating a stereogenic center α to an activating group (like a ketone, ester, or nitrile), forming a planar enolate which then reprotonates non-selectively. The strength of the base, reaction temperature, and solvent all play critical roles.

Solutions:

• Re-evaluate Your Base:

  • Switch to a Weaker Base: If a strong base like LDA or NaH is causing issues, consider a milder, non-nucleophilic base such as DBU, DIPEA, or a carbonate (e.g., K₂CO₃, Cs₂CO₃).

  • Use a Sterically Hindered Base: Bases like lithium tetramethylpiperidide (LiTMP) can sometimes be selective due to steric hindrance, preventing deprotonation at more cluttered sites.

• Optimize Reaction Temperature:

  • Lower the Temperature: Enolate formation is a thermodynamically controlled process. Running the reaction at the lowest possible temperature (e.g., -78 °C or -40 °C) can significantly slow down the rate of deprotonation and subsequent racemization.

• Change the Solvent:

  • Use Aprotic, Non-Polar Solvents: Polar, protic solvents (like methanol) can facilitate proton exchange and stabilize charged intermediates that lead to racemization. Switching to a non-polar aprotic solvent like toluene or THF can suppress these pathways.

Troubleshooting Workflow for Base-Mediated Racemization

Caption: Troubleshooting workflow for base-induced racemization.

Problem 2: My chiral pyrrolidine is racemizing during N-deprotection (e.g., Boc or Cbz removal).

Probable Cause: The conditions required for deprotection, particularly strongly acidic or hydrogenolytic methods, can compromise stereocenters, especially at the C2 position adjacent to the nitrogen. Acid can facilitate the formation of a planar iminium ion, while harsh hydrogenolysis conditions can sometimes cause epimerization.

Solutions:

• For Acid-Labile Groups (e.g., Boc):

  • Use Milder Acids: Instead of neat TFA, try a solution of 4M HCl in dioxane or p-toluenesulfonic acid (pTSA) in a non-polar solvent. These can be effective while minimizing racemization.

  • Control Temperature and Time: Perform the deprotection at 0 °C and monitor carefully by TLC or LCMS to avoid prolonged exposure to acidic conditions once the reaction is complete.

• For Hydrogenolysis (e.g., Cbz):

  • Screen Catalysts and Conditions: The choice of catalyst can be critical. If Pd/C is causing issues, try Pearlman's catalyst (Pd(OH)₂/C), which is often milder and can be used under neutral conditions.

  • Use a Hydrogen Transfer Reagent: Instead of H₂ gas, consider using a hydrogen transfer reagent like ammonium formate or cyclohexadiene. These reactions can often be run under milder, neutral pH conditions.

Table 1: Comparison of N-Deprotection Strategies for Racemization-Prone Pyrrolidines

Protecting Group	Standard Method	Alternative to Reduce Racemization	Key Consideration
Boc	Neat TFA or 50% TFA/DCM	4M HCl in Dioxane; TMSOTf/2,6-lutidine	Avoid prolonged reaction times and high temperatures.
Cbz	H₂, Pd/C, MeOH/AcOH	H₂, Pd(OH)₂/C, EtOH (neutral); Ammonium formate, Pd/C	Avoid strong acid additives if the C2 stereocenter is sensitive.
Fmoc	20% Piperidine in DMF	1% DBU in DMF	Use milder bases and shorter reaction times.

Problem 3: I am observing epimerization during aqueous workup or purification on silica gel.

Probable Cause: Both the C2 and C5 protons in many pyrrolidine systems (e.g., pyroglutamic acid derivatives) can be labile. The slightly acidic nature of standard silica gel can catalyze enolization and epimerization of stereocenters α to a carbonyl group. Similarly, basic or acidic aqueous workups can alter the stereochemistry.

Solutions:

• Neutralize Your Silica Gel: Before performing column chromatography, wash the silica gel with a dilute solution of a non-nucleophilic base (e.g., 1-2% triethylamine in the eluent system), then flush with the pure eluent. This deactivates the acidic sites on the silica surface.

• Use an Alternative Stationary Phase: Consider using alumina (basic or neutral) or a C18-functionalized reverse-phase silica if your compound is compatible.

• Avoid Harsh Workups: Use a saturated solution of sodium bicarbonate (NaHCO₃) for basic washes and a saturated solution of ammonium chloride (NH₄Cl) for acidic washes, as these are milder than strong bases (NaOH) or acids (HCl).

• Minimize Contact Time: Do not let the compound sit in solution or on the column for extended periods. Work efficiently to isolate the product.

Key Experimental Protocol

Protocol: Stereoretentive Removal of an N-Boc Group from a Racemization-Prone Pyrrolidine

This protocol uses 4M HCl in 1,4-dioxane, a common alternative to TFA that often minimizes racemization of sensitive C2 stereocenters.

Materials:

• N-Boc protected chiral pyrrolidine

• 4.0 M solution of HCl in 1,4-dioxane

• Anhydrous dichloromethane (DCM) or diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Dissolve the N-Boc pyrrolidine (1.0 equiv) in a minimal amount of anhydrous DCM (if solubility is an issue) in a round-bottom flask.

• Cool the flask to 0 °C using an ice-water bath.

• Slowly add the 4.0 M HCl in dioxane solution (4-5 equiv) dropwise via syringe while stirring.

• Monitor the reaction progress by TLC or LCMS every 15-30 minutes. The reaction is typically complete within 1-3 hours. Do not let the reaction run overnight.

• Once the starting material is consumed, carefully quench the reaction by pouring the mixture into a separatory funnel containing cold, saturated NaHCO₃ solution.

• Extract the aqueous layer three times with DCM or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at low temperature (<30 °C).

• Immediately analyze the crude product by chiral HPLC to determine the enantiomeric excess before proceeding with further steps.

Visualizing the Racemization Mechanism via Iminium Ion

Caption: Acid-catalyzed racemization at C2 via a planar iminium ion. Note: Placeholder images are used; a real implementation would require actual chemical structure images.

References

• Clayden, J., Greeves, N., Warren, S. (2012). Organic Chemistry, 2nd Edition. Oxford University Press. [Link]

• Hartwig, J. F. (2010). Organotransition Metal Chemistry: From Bonding to Catalysis. University Science Books. [Link]

• Blaser, H. U., & Schmidt, E. (Eds.). (2007). Asymmetric Catalysis on Industrial Scale: Challenges, Approaches and Solutions. John Wiley & Sons. [Link]

• Vedejs, E., & Jure, M. (2005). Efficiency in Asymmetric Synthesis. Angewandte Chemie International Edition, 44(26), 3974-4001. [Link]

Technical Support Center: Thiophene Chemistry &amp; Work-up Refinement

Status: Operational Operator: Senior Application Scientist (Process Chemistry Division) Ticket ID: THIO-OPT-2024 Subject: Troubleshooting Work-up, Purification, and Stability of Thiophene Derivatives

Introduction: The "Thiophene Paradox"

Welcome to the Thiophene Technical Support Center. If you are here, you have likely encountered the "Thiophene Paradox": these heterocycles are essential pharmacophores in drug discovery (e.g., Duloxetine, Olanzapine), yet they are notoriously difficult to handle during work-up.

Thiophenes are electron-rich, making them prone to acid-catalyzed polymerization (the dreaded "black tar") and oxidation . Furthermore, the sulfur atom acts as a "soft" ligand, binding transition metals (Pd, Ni) with high affinity, rendering standard catalyst removal protocols ineffective.

This guide moves beyond textbook descriptions to provide field-proven, self-validating protocols for isolating high-purity thiophene derivatives.

Module 1: Stability & Quenching (The "Tar" Problem)

User Issue: "My reaction looked clean by TLC, but after quenching with 1M HCl and concentrating, the oil turned into a black, insoluble solid."

Root Cause Analysis

Thiophenes are highly nucleophilic. In the presence of strong protic acids, the thiophene ring undergoes protonation (usually at the

-position), generating a reactive electrophile that attacks neutral thiophene molecules. This triggers a chain-growth polymerization mechanism, resulting in polythiophene "tars" [1].

Protocol: The Buffered Quench System

Do not use strong mineral acids (HCl,

) for quenching or pH adjustment unless the specific derivative is known to be stable.

Recommended Workflow:

• Quench: Use Saturated Ammonium Chloride (

  , pH ~5-6) or Phosphate Buffer (pH 7).

• Extraction: If the product is an amine, avoid acid-base extraction cycles that drop below pH 4.

• Concentration: Ensure the water bath on the rotovap does not exceed 40°C. Trace acids concentrate as the solvent evaporates, accelerating decomposition.

Visual Guide: Acid-Sensitive Work-up Logic

Figure 1: Decision tree for handling acid-sensitive thiophene derivatives to prevent polymerization.

Module 2: Metal Scavenging (The "Velcro" Effect)

User Issue: "I synthesized a thiophene via Suzuki coupling. I've washed it five times, but the product is still gray/brown, and elemental analysis shows 5000 ppm Palladium."

Root Cause Analysis

The sulfur atom in thiophene is a soft Lewis base that coordinates strongly to soft Lewis acids like Palladium (Pd) and Nickel (Ni). Standard aqueous washes (brine/water) cannot break this coordination complex. You must use a competitive ligand or a high-affinity scavenger [2].

Comparative Data: Scavenging Efficiency

Method	Mechanism	Efficiency (Thiophenes)	Pros	Cons
Celite Filtration	Physical entrapment	Low (<20% removal)	Cheap, fast	Only removes bulk Pd black; misses soluble complexes.
Activated Carbon	Adsorption	Medium	Scalable	Can adsorb product; messy handling.
SiliaMetS® Thiol	Covalent binding (SH)	High (>95% removal)	Clean, no emulsion	Expensive; requires filtration step.
DTC Wash	Chelation (Liquid-Liquid)	Very High (>98% removal)	Cheap, effective	Toxic reagents ; can form emulsions.

Protocol: The Diethyldithiocarbamate (DTC) Wash

This is the "nuclear option" for stubborn Pd contamination in thiophene synthesis.

• Preparation: Dissolve Sodium Diethyldithiocarbamate (0.5 equiv relative to Pd catalyst used) in water.

• Execution: Stir the organic layer (containing product) with the aqueous DTC solution vigorously for 30 minutes. The mixture may turn yellow/brown as the Pd-DTC complex forms.

• Separation: Separate layers. The Pd is now in the aqueous layer or suspended as a precipitate.

• Polishing: Wash the organic layer with water, then brine. Dry over

  .

Module 3: Purification & Isolation

User Issue: "My compound streaks on the silica column, and I can't separate the regioisomers."

Troubleshooting Guide

1. Silica Deactivation (Preventing Decomposition) Since silica gel is slightly acidic (pH 4-5), sensitive thiophenes degrade on the column.

• Fix: Pre-treat the silica slurry with 1-2% Triethylamine (

  ) before loading the column.[1] This neutralizes acidic sites [3].

• Note: Use a solvent system containing 0.5%

  during elution to maintain basicity.

2. Breaking the "Grease" Emulsion Thiophenes are lipophilic and often form stable emulsions during extraction.

• Fix: Do not just shake harder. Add a small amount of Methanol (2-5% volume) to the separatory funnel. This modifies the surface tension and breaks the emulsion. Alternatively, filter the biphasic mixture through a pad of Celite to rupture the emulsion bubbles.

3. Crystallization Solvent Systems Recrystallization is superior to chromatography for removing isomeric impurities (e.g., 2-substituted vs. 3-substituted thiophenes).

• Polar/Non-Polar Pair: Ethanol / Water (Standard for amides/acids).

• Non-Polar Pair: Hexane / Ethyl Acetate (Standard for esters/alkyls).

• The "Thiophene Special": Heptane / Toluene . Thiophenes often have high solubility in toluene but crystallize sharply upon cooling in heptane.

Module 4: Safety & Odor Management

User Issue: "The whole lab smells like burnt rubber and garlic. EHS is complaining."

The Oxidative Kill Protocol

Thiophenes and their metabolic byproducts (mercaptans) have low odor thresholds. Soap and water are ineffective because they do not chemically alter the sulfur species.

Decontamination Steps:

• Glassware: Soak all contaminated glassware in a bath of 10% Sodium Hypochlorite (Bleach) or dilute Hydrogen Peroxide for 1 hour. This oxidizes the odoriferous sulfides to odorless sulfoxides/sulfones [4].

• Rotovap Traps: Keep a bleach trap between the vacuum pump and the rotovap condenser to catch volatile sulfur species.

• Spills: Cover with solid Calcium Hypochlorite, then dilute with water and wipe up. Warning: This is exothermic; do not use on large solvent spills.

Visualizing the Purification Workflow

Figure 2: Strategic selection of purification methods based on impurity profile.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Biological Efficacy of Thiophene-Containing Peptidomimetics: A Comparative Technical Guide

Topic: Biological Efficacy of Thiophene-Containing Peptidomimetics Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Thiophene Advantage

In the optimization of peptidomimetics, the replacement of a phenyl ring with a thiophene moiety is a classic yet underutilized bioisosteric strategy. While both rings are aromatic and planar, thiophene introduces unique electronic and physicochemical perturbations—specifically, a reduction in lipophilicity (LogP), increased electron density, and the capacity for specific sulfur-mediated interactions (e.g., S···O or S···π interactions).

This guide objectively compares thiophene-containing peptidomimetics against their phenyl-based counterparts, focusing on biological efficacy, metabolic stability, and target selectivity. We synthesize data from recent high-impact studies, including antimicrobial host-defense peptide (HDP) mimics and protease inhibitors.

Comparative Analysis: Thiophene vs. Phenyl Bioisosteres[1][2][3]

Physicochemical & Electronic Distinctions

The decision to deploy a thiophene core should be driven by specific molecular design goals. The table below outlines the fundamental shifts observed when swapping a Phenyl group for a Thiophene.

Feature	Phenyl Analog	Thiophene Analog	Impact on Efficacy
Electronic Character	Electron-neutral/rich	Electron-rich (π-excessive)	Higher affinity for electron-poor pockets; increased cation-π interaction potential.
Lipophilicity (LogP)	High	Moderate (Lower)	Improved water solubility; often better bioavailability.
Metabolic Liability	Oxidation (Epoxidation)	S-Oxidation / Ring Opening	Thiophene is metabolically active; requires blocking groups (e.g., Cl, Me) at C-2/C-5 to prevent toxicity.
Bond Angle	120° (Hexagonal)	~111° (Pentagonal)	Alters vector orientation of substituents; critical for fitting into tight enzyme active sites.
H-Bonding	π-donor only	S as weak acceptor	Sulfur atom can engage in specific non-covalent interactions (S···O).

Quantitative Efficacy Data (Head-to-Head)

The following data aggregates specific experimental results where thiophene substitution yielded measurable differences in IC50 or MIC values compared to standard benchmarks.

Table 1: Comparative Biological Efficacy

Target / Application	Compound Class	Phenyl/Standard Metric	Thiophene Analog Metric	Outcome	Ref
KV1.3 Channel (Anticancer)	Benzamide vs. Thiophene-amide	IC50 > 1 µM (Benzamide)	IC50 = 470 nM (Compound 44)	2x Potency Increase ; improved selectivity over KV1.1.	[1]
SARS-CoV-2 PLpro	Cov-Peptidomimetics	IC50 = 0.46 µM (Cmpd 2)	IC50 = 0.23 µM (Cmpd 4)	Sub-micromolar potency achieved via covalent Cys111 binding.	[2]
Antimicrobial (A. baumannii)	HDP Mimics	MIC = 32 mg/L (Ciprofloxacin - resistant strains)	MIC = 4–16 mg/L (Oligothiophene)	Retained potency against drug-resistant strains; bactericidal mechanism.	[3]
Tubulin Polymerization	Combretastatin A-4 Mimics	IC50 = ~5 µM (CA-4)	IC50 = 5.46 µM (Cmpd 2b)	Bioequivalent potency with improved solubility profile.	[4]

Structural Activity Relationship (SAR) Logic

The following diagram illustrates the decision-making process for incorporating thiophene into a peptide backbone.

Figure 1: Decision matrix for Phenyl-to-Thiophene bioisosteric replacement in peptidomimetic design.

Detailed Experimental Protocols

To ensure reproducibility and "Trustworthiness" (E-E-A-T), the following protocols are designed with self-validating controls.

Protocol A: Determination of Antimicrobial MIC (Oligothiophenes)

Application: Testing thiophene-based HDP mimics against Gram-negative bacteria.

• Preparation:

  • Dissolve thiophene peptidomimetics in DMSO to a stock concentration of 10 mg/mL.

  • Control: Use Ciprofloxacin (positive) and DMSO-only (vehicle negative).

• Inoculum:

  • Grow A. baumannii or E. coli to mid-log phase (OD600 = 0.5). Dilute to

    CFU/mL in Mueller-Hinton Broth (MHB).

• Plate Setup:

  • Use 96-well polypropylene plates (to minimize peptide adsorption).

  • Add 50 µL of serial compound dilutions (range: 64 µg/mL to 0.125 µg/mL).

  • Add 50 µL of bacterial inoculum.

• Incubation (Crucial Step):

  • Dark Condition: Wrap plate in foil. Incubate at 37°C for 18–24 h.

  • Light Condition (for photodynamic validation): Expose duplicate plate to white light (400–700 nm, 25 mW/cm²) for 1 hour prior to incubation. Note: Oligothiophenes often exhibit enhanced ROS-mediated toxicity under light.

• Readout:

  • Measure OD600. MIC is the lowest concentration showing no visible growth.

  • Validation: Plating 10 µL from clear wells onto agar to confirm bactericidal vs. bacteriostatic activity.

Protocol B: Enzymatic Inhibition Assay (Protease Targets)

Application: SARS-CoV-2 PLpro or HIV Protease inhibition.

• Reagents:

  • Substrate: Fluorogenic peptide substrate (e.g., Z-RLRGG-AMC for PLpro).

  • Buffer: 50 mM HEPES (pH 7.5), 0.1 mg/mL BSA, 1 mM DTT. Note: DTT is critical to maintain the active site cysteine of viral proteases.

• Workflow:

  • Pre-incubation: Mix 20 nM enzyme with varying concentrations of thiophene inhibitor (0.01 – 100 µM) in black 384-well plates. Incubate 30 min at 25°C.

  • Initiation: Add substrate (final conc. =

    value, typically 50 µM).

• Kinetic Measurement:

  • Monitor fluorescence (Ex: 360 nm, Em: 460 nm) every 60 seconds for 30 minutes.

• Data Analysis:

  • Calculate initial velocity (

    ) from the linear portion of the curve.

  • Fit data to the Hill equation:

    .

  • Self-Validation: The Hill slope (

    ) should be ~1.0. A slope >1.5 suggests aggregation or non-specific binding (a common artifact with hydrophobic peptidomimetics).

Mechanism of Action: Antimicrobial Oligothiophenes

Thiophene-based peptidomimetics often function by mimicking Host Defense Peptides (HDPs).[1] They target the bacterial membrane, a mechanism distinct from traditional antibiotics.

Figure 2: Dual-action mechanism of cationic oligothiophenes: Membrane disruption and ROS generation.

References

• Design of New Potent and Selective Thiophene-Based KV1.3 Inhibitors and Their Potential for Anticancer Activity. MDPI. [Link]

• Structure-Based Design of Potent Peptidomimetic Inhibitors Covalently Targeting SARS-CoV-2 Papain-like Protease. MDPI. [Link]

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology. [Link]

• Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics. An-Najah National University. [Link]

• Sequence and Dispersity Are Determinants of Photodynamic Antibacterial Activity Exerted by Peptidomimetic Oligo(thiophene)s. PubMed. [Link]

Sources

• 1. Sequence and Dispersity Are Determinants of Photodynamic Antibacterial Activity Exerted by Peptidomimetic Oligo(thiophene)s - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid proper disposal procedures

Topic: 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid Proper Disposal Procedures

Operational Executive Summary

Immediate Action Required: Treat 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid as a Sulfur-Bearing Organic Waste . Do not dispose of this compound down the drain or in general trash.

Quick-Check Disposal Matrix:

State	Primary Hazard	Disposal Stream Labeling	Container Type

| Solid (Pure) | Irritant /

Precursor | "Solid Chemical Waste: Sulfur-Containing Organic" | HDPE Wide-Mouth Jar or Double-Bagged (Poly) | | Liquid (Solution) | Flammability (Solvent dependent) | "Organic Waste: Thiophene Derivative" | HDPE Carboy or Safety Can | | Glassware | Trace Residue | Triple Rinse (Acetone/Ethanol) Glass Bin | Standard Lab Glass Bin |

Technical Profile & Hazard Analysis

Senior Scientist Insight: To dispose of this molecule safely, we must understand its functional architecture. It is not merely "organic waste"; it is a chimeric molecule combining a pyrrolidine core (secondary amine, amphoteric) with a thiophene ring (sulfur heterocycle).

• The Thiophene Factor (Sulfur Load): The thiophene moiety is chemically stable but presents a downstream hazard during incineration. Upon combustion, it generates Sulfur Dioxide (

  ), a regulated air pollutant. Many hazardous waste incinerators have strict limits on sulfur content (often <1%) to prevent scrubber saturation. Segregation is critical.

• The Pyrrolidine Factor (Amphoteric Nature): As an amino acid derivative, this compound likely exists as a zwitterion in its solid state. It is soluble in both acidic and basic aqueous media, but significantly less soluble in non-polar organics (like hexanes). This dictates your spill cleanup strategy.

• Reactivity Warning: Thiophenes can react exothermically with strong oxidizers (e.g., Nitric Acid, Piranha solution) to form sulfoxides or sulfones. Never add this waste to an "Oxidizing Waste" stream.

Step-by-Step Disposal Protocol

A. Solid Waste (Pure Substance)

• Step 1: Containment. Transfer the solid into a clear polyethylene bag or a dedicated wide-mouth HDPE jar. Do not use metal containers, as trace free acid may corrode them over time.

• Step 2: Segregation. If your facility separates "High Sulfur" waste from "General Organic" waste, place this in the High Sulfur bin.

• Step 3: Labeling. The tag must explicitly list "5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid" to alert the disposal vendor of the sulfur content.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)

• Step 1: Solvent Compatibility Check. Ensure the carrier solvent is compatible with the waste drum (e.g., do not put aqueous acidic solutions into steel drums).

• Step 2: pH Check. If the solution is aqueous, check pH.[1] If

  , it is generally non-corrosive by RCRA standards, but local EHS rules may vary.

• Step 3: Bulking. Pour into the "Non-Halogenated Organic" carboy.

  • Critical Note: Even though it contains sulfur, it is usually classified as Non-Halogenated unless your facility has a specific "Sulfur/Mercaptan" stream.

C. Contaminated Glassware (Rinsing)

• Protocol: Triple rinse with a polar organic solvent (Ethanol, Methanol, or Acetone).

• Rationale: The pyrrolidine ring makes the compound polar; non-polar solvents (DCM, Hexane) may not effectively remove residues.

• Disposal: Collect the first three rinses into the Liquid Waste container. The glass can then be air-dried and discarded in the "Broken Glass/Sharps" bin.

Visualization: Waste Decision Workflow

The following diagram outlines the logical decision tree for disposing of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid in various states.

Figure 1: Decision logic for segregating thiophene-derivative waste streams to ensure safety and compliance.

Emergency Response: Spills & Exposure

Spill Cleanup Protocol (Dry Solid):

• Isolate: Mark the area.

• PPE: Wear nitrile gloves, lab coat, and safety glasses.[2] If powder is fine/dusty, use a N95 or P100 respirator to avoid inhalation.

• Sweep: Gently sweep into a dust pan. Avoid generating dust.[3][4][5][6]

• Wipe: Wipe the surface with a damp paper towel (water is sufficient due to the polar nature of the amino acid).

• Dispose: Place all sweepings and towels into the Solid Waste bag.

Spill Cleanup Protocol (Liquid/Solution):

• Absorb: Use vermiculite, sand, or a commercial "Universal Organic" absorbent pad.

• Neutralize: If the solution was strongly acidic or basic, neutralize the spill area with Sodium Bicarbonate or Citric Acid after absorbing the bulk liquid.

• Collect: Scoop absorbent material into a waste bucket.

Regulatory Compliance (RCRA Context)

Under the US EPA Resource Conservation and Recovery Act (RCRA):

• Listing Status: This specific CAS is not a P-listed or U-listed acute hazardous waste [1].

• Characteristic Status: It must be evaluated for characteristics.[7]

  • Ignitability (D001): Not ignitable as a solid.

  • Corrosivity (D002): Only applicable if in aqueous solution with pH

    2 or 12.5.

  • Reactivity (D003): Generally stable, but releases toxic gases (

    , ) when burned [2].

• Final Classification: Typically regulated as "Non-Regulated Chemical Waste" or "Hazardous Waste (Toxic/Irritant)" depending on state-level interpretations. It must be incinerated at a permitted facility.

References

• U.S. Environmental Protection Agency.[7] (2024).[1][8][9] Defining Hazardous Waste: Listed, Characteristic and Mixed Wastes. EPA.gov. [Link]

• National Research Council. (2011).[8][10] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[10] [Link]10]

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• 9. How To [chem.rochester.edu]
• 10. Organic Syntheses Procedure [orgsyn.org]

Comprehensive Safety Guide: Personal Protective Equipment for Handling 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid

This document provides essential safety protocols and logistical guidance for the handling and disposal of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid. As a research chemical, a comprehensive, officially published Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is built upon a conservative hazard assessment derived from the known toxicological and safety data of its core structural components: the thiophene moiety and the pyrrolidine-carboxylic acid scaffold. Our primary objective is to empower researchers, scientists, and drug development professionals with the knowledge to manage this compound safely, ensuring both personal protection and environmental integrity.

Hazard Assessment by Structural Analogy

To establish a robust safety protocol, we must infer the potential hazards of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid by examining its constituent parts. This approach allows us to anticipate risks and implement appropriate protective measures.

• Thiophene Moiety : Thiophene and its derivatives are known to present several hazards. They can be flammable, irritating to the skin and eyes, and harmful if inhaled or swallowed.[1][2] Some derivatives are capable of causing severe skin burns and eye damage.[3] In case of fire, thiophene compounds can produce poisonous gases, including sulfur oxides.[2]

• Pyrrolidine-Carboxylic Acid Scaffold : This portion of the molecule, while generally less hazardous than thiophene, still requires careful handling. Compounds in this class can cause skin and eye irritation.[4] Notably, certain isomers of proline (pyrrolidine-2-carboxylic acid) have demonstrated significant renal and hepatotoxicity in animal studies, underscoring the need for caution to prevent systemic exposure.[5]

The combined potential hazards are summarized below. It is imperative to treat the compound as if it possesses all these characteristics.

Hazard Category	Potential Risk Associated with 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid
Acute Toxicity	Harmful if swallowed or in contact with skin.[6][7]
Skin Corrosion/Irritation	Causes skin irritation.[4][6][8]
Eye Damage/Irritation	Causes serious eye irritation.[4][6][9]
Respiratory Irritation	May cause respiratory irritation, especially if handled as a fine powder.[9][10]
Chronic Toxicity	Prolonged exposure to related compounds has shown potential for organ damage.[1][5]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to minimize all routes of exposure. The required equipment varies based on the scale and nature of the operation.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid (<1g)	Chemical safety goggles.[11][12]	Chemical-resistant nitrile or neoprene gloves.[11]	Standard laboratory coat.[1]	Recommended. Must be performed in a chemical fume hood or ventilated enclosure.[11][13]
Preparing Solutions / Transfers	Chemical safety goggles and face shield.[11]	Chemical-resistant nitrile or neoprene gloves. Verify solvent compatibility.[14]	Chemical-resistant apron over a lab coat.[14]	Required if not performed in a certified chemical fume hood.[1][12]
Large-Scale Operations (>10g)	Chemical safety goggles and face shield.[11]	Heavy-duty, chemical-resistant gloves with extended cuffs.	Chemical-resistant suit or overalls.[1][11]	A NIOSH-approved respirator with an appropriate organic vapor/particulate cartridge is mandatory.[11][15]

Causality Behind PPE Choices:

• Eye Protection : The compound is assumed to be a serious eye irritant.[4][6] Goggles provide a seal against dust and splashes, while a face shield adds a necessary layer of protection during operations with a higher splash risk, such as transfers or preparing solutions.[11]

• Hand Protection : Thiophene derivatives can irritate or be absorbed through the skin.[2] Nitrile gloves offer good initial protection, but their suitability depends on the solvents used.[11] Always consult a glove compatibility chart for the specific solvent to understand breakthrough times and degradation ratings.[14]

• Respiratory Protection : As a solid, the compound can become airborne as fine dust during handling, posing an inhalation risk.[11][12] All handling of the solid must be performed within a certified chemical fume hood or a similar engineering control to minimize inhalation exposure.[11] If such controls are unavailable or insufficient, a properly fitted NIOSH-approved respirator is required.[12]

Safe Handling and Operational Workflow

Adherence to a systematic operational plan is critical for safety. The following workflow details the steps for weighing the solid compound and preparing a solution.

Caption: Standard workflow for safely handling the solid compound.

Step-by-Step Protocol:

• Preparation : Before handling the chemical, ensure the chemical fume hood is certified and functioning correctly. Assemble all necessary glassware, solvents, and equipment. Confirm the location and accessibility of the nearest spill kit, safety shower, and eyewash station.

• Donning PPE : Put on protective equipment in the correct order: lab coat, respirator (if needed), safety goggles/face shield, and finally, gloves pulled over the cuffs of the lab coat.

• Handling : Conduct all manipulations within the fume hood.[11]

  • To minimize dust, handle the solid material carefully.[11]

  • Place a weighing boat on the analytical balance and tare.

  • Carefully add the desired amount of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid to the boat.

  • Gently transfer the solid into the vessel containing the solvent.

  • Rinse the weighing boat with a small amount of solvent to ensure a complete transfer.

• Decontamination : After handling, decontaminate all work surfaces and equipment.[11]

• Waste Collection : All contaminated disposable items (gloves, weighing boats, wipes) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[3][11]

• Doffing PPE : Remove PPE in a manner that avoids self-contamination. Typically, gloves are removed first, followed by the face shield/goggles, lab coat, and respirator.

• Personal Hygiene : Wash hands thoroughly with soap and water after handling is complete, even if gloves were worn.[11][14]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

Incident	Response Protocol
Skin Contact	Immediately remove all contaminated clothing.[14] Flush the affected skin with copious amounts of running water and non-abrasive soap for at least 15 minutes.[1][16] Seek medical attention if irritation persists.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[2][17] Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Inhalation	Move the affected person to fresh air immediately.[12] If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical assistance.[12]
Ingestion	Do NOT induce vomiting.[12] If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cupfuls of water.[12] Seek immediate medical attention.
Small Spill (Solid)	Evacuate personnel not wearing appropriate PPE.[2] Gently cover the spill with an inert absorbent material like activated charcoal adsorbent, sand, or earth.[2] Sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal.[12] Ventilate the area and decontaminate the spill site.[2]

Disposal Plan

All waste contaminated with 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid must be treated as hazardous chemical waste.[2][3] Under no circumstances should it be disposed of down the drain or in regular trash.[3][13]

Caption: Decision workflow for proper waste disposal.

Disposal Protocol:

• Waste Identification and Segregation : All waste streams must be clearly identified. Waste contaminated with this compound should be segregated from other chemical waste, particularly from incompatible materials like strong oxidizing agents, acids, and bases, to prevent potential reactions.[3][17]

• Waste Collection : Use a designated, properly sealed, and clearly labeled hazardous waste container. The label must include the full chemical name: "5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid".[3]

• Disposal : Dispose of the chemical waste through your institution's approved hazardous waste management program, adhering to all local, state, and federal regulations.[11]

References

• Navigating the Safe Handling of Pyreno(1,2-b)
• MATERIAL SAFETY D
• Thiophene Safety D
• Proper Disposal of 2-[3-(Bromomethyl)
• Hazardous Substance Fact Sheet: Thiophene. New Jersey Department of Health.
• Material Safety Data Sheet: Thiophene, 2-​ (2-​ decyl-​ 5-​ pentylpentyl)​.
• Work-up procedures for reactions involving (R)-pyrrolidine-3-carboxylic acid. Benchchem.
• SAFETY DATA SHEET: L-PYROGLUTAMIC ACID. Spectrum Chemical.
• SAFETY DATA SHEET: 5-(Pyridin-2-yl)thiophene-2-carbaldehyde. Fisher Scientific.
• SAFETY D
• SAFETY DATA SHEET: Thiophene-2-carboxylic acid. Thermo Fisher Scientific.
• MATERIAL SAFETY D
• SAFETY DATA SHEET: 5-Bromobenzo[b]thiophene. Thermo Fisher Scientific.
• SAFETY DATA SHEET: 2-Thien-2-ylpyrimidine-5-carboxylic acid. Fisher Scientific.
• (R)-pyrrolidine-2-carboxylic acid ((+)-(R)-Proline). MedchemExpress.com.
• Safety Data Sheet (SDS): Boc - (2S,4S) - 4 - phenyl - pyrrolidine - 2 - carboxylic acid. Anaspec.
• SAFETY DATA SHEET: Thiophene-2-carboxaldehyde. Thermo Fisher Scientific.
• SAFETY DATA SHEET: Thiophene-2-carboxylic acid. Thermo Fisher Scientific.

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